Trisodium pyrene-1,3,6-trisulphonate

• CAS: 85154-17-2

Core Science & Biosynthesis

Trisodium Pyrene-1,3,6-Trisulphonate: Chemical Structure, Photophysics, and Advanced Applications

Executive Summary Trisodium pyrene-1,3,6-trisulphonate (P3S, CAS 85154-17-2) is a highly water-soluble, polyanionic fluorophore[1]. While it is frequently discussed alongside its hydroxylated derivative, Pyranine (HPTS), the pure P3S core possesses distinct photophysical properties that make it an invaluable tool in analytical chemistry, industrial dye formulation, and bioconjugation[2]. As a Senior Application Scientist, I have structured this technical guide to dissect the molecular dynamics of P3S, outline self-validating experimental protocols for its analysis and functionalization, and provide a rigorous comparative framework against related pyrene sulfonates.

Chemical Structure and Molecular Dynamics

The structural foundation of trisodium pyrene-1,3,6-trisulphonate consists of a highly conjugated, planar polycyclic aromatic pyrene core substituted with three sulfonate ( −SO3−​ ) groups at the 1, 3, and 6 positions.

Causality in Structural Design:

• Aqueous Solvation & Anti-Aggregation: Unsubstituted pyrene is highly hydrophobic and prone to π−π stacking, which leads to excimer formation and fluorescence quenching in aqueous media. The introduction of three bulky, negatively charged sulfonate groups forces robust hydration via ion-dipole interactions, rendering P3S extremely water-soluble and preventing aggregation[3].

• pH Independence: Unlike trisodium 8-hydroxypyrene-1,3,6-trisulfonate (HPTS), which contains an acidic phenolic proton (pKa ~7.3) that shifts its absorption spectrum upon deprotonation[4], P3S lacks this hydroxyl group. Consequently, the electronic structure of P3S remains stable across a broad pH range, making it a reliable, pH-independent fluorescent tracer[2].

Photophysical Profile and Quantitative Data

The photophysics of P3S are dictated by the π→π∗ transitions of the pyrene core. Because it lacks the electron-donating hydroxyl group found in HPTS, its absorption and emission spectra are blue-shifted.

Photophysical excitation and emission pathway of the pyrene-1,3,6-trisulfonate core.

Comparative Photophysical Data

To facilitate experimental design, the quantitative spectral data of P3S is summarized below alongside its common structural analogs found in commercial dye mixtures (e.g., D&C Green No. 8)[2].

Property	Trisodium pyrene-1,3,6-trisulphonate (P3S)	Trisodium 8-hydroxypyrene-1,3,6-trisulfonate (HPTS)	Tetrasodium pyrene-1,3,6,8-tetrasulfonate (P4S)
CAS Number	85154-17-2	6358-69-6	59572-10-0
Functional Groups	3 Sulfonates	3 Sulfonates, 1 Hydroxyl	4 Sulfonates
Optimal Excitation ( λmax​ )	367 nm	403 nm (acidic) / 458 nm (basic)	375 nm
Emission Maximum	~430 nm (Blue)	510 nm (Green)	~400 nm (Violet/Blue)
pH Sensitivity	pH-Independent	Highly Sensitive (pKa ~7.3)	pH-Independent
Primary Utility	Stable fluorescent tracer, intermediate	pH/CO2 sensor, biological stain	Fluorescent tracer, dye additive

Experimental Protocols & Self-Validating Workflows

Protocol 1: Spectrophotometric Resolution of P3S in Ternary Mixtures

In industrial and pharmaceutical applications, P3S is often co-formulated with HPTS and P4S. Because their absorption bands heavily overlap in the 280–450 nm range, standard univariate peak-picking fails. The following self-validating protocol utilizes the Kaiser method and Cramer's rule for precise quantification[2].

Step-by-Step Methodology:

• Standard Preparation: Prepare independent calibration curves for pure P3S, HPTS, and P4S in distilled water within their linear dynamic range (typically 1–10 µM).

• Zero-Order Spectra Acquisition: Record the UV-Vis absorption spectra of the standards and the unknown ternary mixture from 190 nm to 500 nm using a quartz cuvette.

• Wavelength Selection (Kaiser Method): Mathematically identify the three wavelengths that maximize the determinant of the sensitivity matrix. Standard validated wavelengths are 290 nm (for HPTS), 367 nm (for P3S), and 375 nm (for P4S)[2].

• Matrix Construction: Construct a 3×3 system of linear equations based on the additive Beer-Lambert Law, using the slopes (sensitivities) derived from step 1.

• Determinant Resolution: Apply Cramer's method to solve the matrix and extract the absolute concentration of P3S independently of the interfering dyes.

Causality: Why use the Kaiser method? By selecting wavelengths that maximize the matrix determinant, the linear equations become as orthogonal as mathematically possible. This minimizes error propagation when resolving highly overlapping spectral data, ensuring the protocol is self-correcting and highly accurate[2].

Experimental workflow for the spectrophotometric resolution of ternary pyrene dye mixtures.

Protocol 2: Synthetic Functionalization (Alkylation)

Pyrene-1,3,6-trisulfonates are frequently used as scaffolds to synthesize advanced biological markers (e.g., for detecting Bacillus subtilis colonization) or mechanophores in polyurethanes[3],[5].

Step-by-Step Methodology:

• Solvation: Dissolve the pyrene-1,3,6-trisulfonate precursor in anhydrous methanol.

• Deprotonation: Add N,N-diisopropylethylamine (DIPEA) as a base.

• Alkylation: Introduce the target alkylating agent (e.g., methyl 11-bromoundecanoate for lipophilic anchoring) via a Williamson-type reaction.

• Reflux: Maintain the reaction under a strict nitrogen atmosphere at 70°C for 72–96 hours.

• Isolation: Cool the mixture to room temperature and precipitate the product by adding it dropwise to vigorously stirring cold 2-propanol. Isolate the pellet via centrifugation (2000 rpm, 3 min)[5].

Causality: Why use DIPEA in methanol, and why precipitate in cold 2-propanol? Standard bases like NaOH can cause unwanted side reactions in organic solvents. DIPEA is a sterically hindered, non-nucleophilic base that effectively scavenges protons without competing with the alkylating agent[3]. Furthermore, the highly polar trisulfonated product is soluble in methanol but insoluble in bulky alcohols. Cold 2-propanol sharply decreases the solubility product, driving near-quantitative precipitation of the dye while leaving unreacted lipophilic alkylating agents in solution[5].

Synthetic workflow for the alkylation and functionalization of pyrene-1,3,6-trisulfonate.

Advanced Applications in Research and Industry

• Biological Staining and Rhizobacteria Detection: Functionalized derivatives of the pyrene-1,3,6-trisulfonate core exhibit high fluorescence quantum yields ( ϕ≈80% ) and have been successfully engineered to detect beneficial rhizobacteria, such as Bacillus subtilis LPM1, in tomato plant roots using laser scanning confocal microscopy[3].

• Polymer Mechanophores: By incorporating the pyrene-1,3,6-trisulfonate scaffold into polyurethane networks as an end-capper, researchers have developed advanced mechanophores. The ionic aggregation of the sulfonate groups shifts fluorescence; upon mechanical stress (>12.5 MPa), the aggregates dissociate, triggering a visible shift in fluorescence emission from yellow to blue[5].

• Optical Gas Sensors: While HPTS is the standard for CO2 sensing due to its pH-sensitive hydroxyl group, the stable P3S core is frequently utilized as a stable internal reference fluorophore in ratiometric ionic liquid-based optical sensors, ensuring signal fluctuations are due to analyte binding rather than light source degradation.

References

• The Spectrophotometric Determination of Pyrene Dyes in Pharmaceuticals and Cosmetics | Politehnica University of Timisoara (UPT) | 2

• Fluorescence detection of pyrene-stained Bacillus subtilis LPM1 rhizobacteria from colonized patterns of tomato roots | SciSpace / Photochemical & Photobiological Sciences |3

• Ionic Liquid-Based Optical and Electrochemical Carbon Dioxide Sensors | MDPI |

• A workflow for absolute apoplastic pH assessment during live cell imaging in plant roots | bioRxiv | 4

• Pyranine Based Ion-Paired Complex as a Mechanophore in Polyurethanes | Wiley / d-nb.info |5

• EPA CompTox Chemicals Dashboard: Trisodium pyrene-1,3,6-trisulphonate | U.S. Environmental Protection Agency | 1

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. annals.fih.upt.ro [annals.fih.upt.ro]
• 3. scispace.com [scispace.com]
• 4. biorxiv.org [biorxiv.org]
• 5. d-nb.info [d-nb.info]

Trisodium Pyrene-1,3,6-trisulphonate (HPTS): A Comprehensive Technical Guide on Solvation Mechanics and Photophysical Applications

Executive Summary

Trisodium pyrene-1,3,6-trisulphonate, widely known as HPTS, Pyranine, or Solvent Green 7, is a highly fluorescent, polycyclic aromatic hydrocarbon derivative. For researchers and drug development professionals, HPTS is an indispensable tool, functioning as a highly sensitive pH indicator and an Excited-State Proton Transfer (ESPT) probe[1]. However, the successful application of HPTS in liposomal leakage assays, intracellular pH monitoring, and microenvironment sensing relies entirely on a rigorous understanding of its solubility and solvation mechanics across aqueous and organic media. This whitepaper provides an in-depth analysis of HPTS solubility, the causality behind its solvent-dependent photophysics, and field-proven methodologies for its laboratory application.

Mechanistic Basis of HPTS Solvation

The solubility profile of HPTS is dictated by its distinct structural dichotomy: a hydrophobic, planar pyrene core surrounded by three highly polar sulfonate groups and a single hydroxyl group.

Aqueous Solvation: Ion-Dipole Dominance

In aqueous environments, HPTS exhibits extraordinary solubility, reaching concentrations of 250–300 g/L[2]. The causality here is thermodynamic: the high dielectric constant of water ( ϵ≈80 ) effectively overcomes the lattice energy of the trisodium salt. The three sulfonate groups carry full negative charges, which form robust ion-dipole interactions with the surrounding water molecules. Because it remains highly water-soluble and negatively charged over a wide physiological pH range, HPTS is prevented from passively partitioning into hydrophobic lipid bilayers, making it an ideal fluid-phase marker[1].

Organic Solvation: The Role of Polarity and Hydrogen Bonding

In organic solvents, the solubility of HPTS is strictly governed by the solvent's dielectric constant and hydrogen-bonding capacity.

• Polar Aprotic Solvents: HPTS is readily soluble in dimethyl sulfoxide (DMSO) and dimethylformamide (DMF)[3]. These solvents possess sufficient polarity to stabilize the charged pyrene core, allowing researchers to prepare highly concentrated, stable stock solutions[4].

• Polar Protic Solvents: In alcohols like methanol and ethanol, solubility is moderate to low. While methanol can support solvation through hydrogen bonding, the lower dielectric constant compared to water limits total solubility[5].

• Non-Polar Solvents: In solvents lacking both a high dielectric constant and hydrogen-bonding capabilities (e.g., hexane, toluene, ethyl acetate), the ionic nature of the trisulfonate groups renders HPTS virtually insoluble.

Caption: Solvation pathways and ESPT activity of HPTS across different solvent polarities.

Quantitative Solubility Profile

The following table synthesizes the solubility parameters of HPTS across standard laboratory solvents, providing a reference for formulation and assay design[2][3][5][6].

Solvent Class	Specific Solvent	Solubility Range	Solvation Mechanism & Notes
Aqueous	Water / PBS Buffers	250 – 300 g/L	High. Driven by strong ion-dipole interactions with the trisulfonate groups.
Polar Aprotic	DMSO	Readily Soluble (>50 g/L)	High. Standard solvent for concentrated stock solutions; stabilizes the ionic core.
Polar Aprotic	DMF	Readily Soluble	High. Frequently used for derivatization and synthesis workflows.
Polar Protic	Methanol	~10 - 100 g/L	Moderate. Solvated via hydrogen bonding, but limited by a lower dielectric constant.
Polar Protic	Ethanol (100%)	< 1 g/L	Low. Insufficient polarity to fully overcome the trisodium salt lattice energy.
Non-Polar	Acetone / Hexane	Insoluble (< 0.1 g/L)	Insoluble. Complete lack of ionic solvation capacity.

Solvent-Dependent Photophysics: The ESPT Phenomenon

Understanding HPTS solubility is only half the equation; one must understand how the solvent interacts with the fluorophore's excited state. HPTS is a premier photoacid. Upon excitation of its protonated form (ROH) at ~400 nm, its acidity increases drastically ( pKa​ drops from ~7.4 to ~0.7).

• In Aqueous Media: Water acts as an efficient proton acceptor. The Excited-State Proton Transfer (ESPT) occurs rapidly, with a lifetime of ~110 ps[1]. Consequently, emission is observed almost exclusively from the deprotonated state (RO⁻) at ~510 nm.

• In Organic Media: In neat organic solvents like DMSO or pure ethanol, the hydrogen-bonded network required to accept the proton is absent or broken[7]. ESPT is severely slowed or completely suppressed. The charge redistribution dynamics in solvents like DMSO occur on a complex biexponential timescale[4].

• Causality for Assay Design: Because ESPT is suppressed in pure organics, adding trace amounts of water to an HPTS-doped organic solvent restores the ESPT proportionally. This makes HPTS an exceptionally sensitive ratiometric sensor for water content in organic solvents and confined microenvironments (like reverse micelles)[5][7].

Experimental Methodologies

Protocol 1: Thermodynamic Solubility Determination via UV-Vis Spectroscopy

To accurately determine the solubility limit of HPTS in a target solvent system, gravimetric methods often fail due to the dye's intense hygroscopic nature. A spectrophotometric approach is required.

Causality & Validation: This protocol utilizes centrifugation to eliminate micro-particulates that cause Rayleigh scattering, ensuring absorbance readings reflect only truly dissolved molecules. The system is self-validating: observing a sharp isosbestic point near 415 nm during dilution confirms the absence of dye aggregation.

• Preparation: Add excess HPTS powder to 5 mL of the target solvent in a sealed amber glass vial (HPTS is light-sensitive).

• Equilibration: Agitate the suspension on a thermoshaker at 25°C for 24 hours to ensure thermodynamic equilibrium.

• Phase Separation: Transfer the mixture to a centrifuge tube and spin at 10,000 rpm for 15 minutes. The high-speed pelleting is critical to remove suspended, undissolved sub-micron particles.

• Dilution: Carefully extract the supernatant. Perform serial dilutions in a high-pH aqueous buffer (e.g., pH 9.0 Tris) to force all dissolved HPTS into the deprotonated (RO⁻) state.

• Quantification: Measure absorbance at 454 nm. Calculate the original concentration using the Beer-Lambert law, utilizing a pre-established extinction coefficient ( ϵ≈2.3×104M−1cm−1 ).

Caption: Step-by-step experimental workflow for spectrophotometric determination of HPTS solubility.

Protocol 2: Ratiometric Sensing of Water Traces in Organic Solvents

Causality & Validation: Ratiometric sensing ( I440​/I510​ ) is chosen over single-wavelength intensity because the ratio is independent of the absolute HPTS concentration, rendering the assay immune to minor pipetting errors or photobleaching[7]. The protocol is self-validating if the standard curve yields a strictly linear response, confirming ESPT is governed solely by water availability.

• Matrix Preparation: Prepare the target organic solvent (e.g., anhydrous ethanol or DMSO).

• HPTS Doping: Spike the solvent with a concentrated HPTS-DMSO stock solution to achieve a final HPTS concentration of 10 µM.

• Spectrofluorometric Analysis: Excite the sample at 400 nm. Record the emission spectrum from 420 nm to 600 nm.

• Ratiometric Calculation: Calculate the intensity ratio of the protonated emission (ROH, ~440 nm) to the deprotonated emission (RO⁻, ~510 nm). Map this ratio against a standard curve of known water-to-solvent molar ratios to quantify trace water content.

Applications in Drug Development

• Liposomal Leakage Assays: HPTS is co-encapsulated with a quencher (like DPX) inside liposomes. Because HPTS is highly water-soluble and lipid-insoluble, it remains trapped in the aqueous core. Upon liposome disruption by a drug candidate, HPTS is released into the surrounding buffer, escaping the quencher and yielding a massive fluorescence increase.

• Enzymatic Activity Monitoring: HPTS derivatives (e.g., 8-Octanoyloxypyrene-1,3,6-trisulfonic acid) are utilized as highly polar, water-soluble substrates for lipases and esterases. Cleavage of the ester bond liberates free HPTS, allowing real-time kinetic monitoring of enzyme activity[6].

References

• [2] Colorants Group. Solvent Green 7 Technical Data Sheet. Available at:

• [1] Accounts of Chemical Research (ACS Publications). The Dual Use of the Pyranine (HPTS) Fluorescent Probe: A Ground-State pH Indicator and an Excited-State Proton Transfer Probe. Available at:

• [7] Chemical Communications (RSC Publishing). The strikingly different miscibility of n-octanol in highly-confined and quasi-confined water. Available at:

• [3] RSC Advances. A series of caged fluorophores for calibrating light intensity. Available at:

• [4] The Journal of Chemical Physics (AIP Publishing). Charge redistribution and photoacidity: Neutral versus cationic photoacids. Available at:

• [6] AdipoGen Life Sciences. 8-Octanoyloxypyrene-1,3,6-trisulfonic acid trisodium salt (Product Datasheet). Available at:

• [5] Researcher.Life. Detection of Trace Amounts of Water in Organic Solvent by 8-Hydroxypyrene-1,3,6-trisulfonic Acid. Available at:

Sources

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• 2. colorantsgroup.com [colorantsgroup.com]
• 3. A series of caged fluorophores for calibrating light intensity - Chemical Science (RSC Publishing) DOI:10.1039/D3SC04183B [pubs.rsc.org]
• 4. pubs.aip.org [pubs.aip.org]
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• 7. The strikingly different miscibility of n-octanol in highly-confined and quasi-confined water - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Photophysical Properties and Supramolecular Applications of Trisodium Pyrene-1,3,6-Trisulphonate (PTS)

Executive Summary: The Chemical and Photophysical Niche of PTS

Trisodium pyrene-1,3,6-trisulphonate (PTS, CAS: 85154-17-2) is a highly water-soluble, polycyclic aromatic fluorophore. While frequently overshadowed by its hydroxylated analog, 8-hydroxypyrene-1,3,6-trisulfonate (HPTS or pyranine), PTS occupies a critical niche in photochemistry and supramolecular design. HPTS is celebrated for its Excited-State Proton Transfer (ESPT), making it a premier pH sensor . However, in complex biological or environmental matrices where pH fluctuates unpredictably, HPTS's emission variability becomes a confounding variable.

PTS lacks the 8-hydroxyl group, rendering its photophysical properties completely independent of physiological pH variations. This structural distinction transforms PTS from a pH indicator into a highly stable, environmentally robust fluorescent tag and a precise reporter of spatial proximity via concentration-dependent excimer formation.

Structural & Photophysical Profiling

The photophysics of PTS are governed by its rigid pyrene core and the electron-withdrawing nature of its three sulfonate groups. The sulfonate moieties prevent the aggregation-caused quenching (ACQ) typically seen in planar aromatic hydrocarbons by providing immense electrostatic repulsion and massive hydration spheres in aqueous media .

Because PTS cannot undergo ESPT, it strictly emits from its locally excited state, yielding a highly predictable and stable blue fluorescence.

Table 1: Comparative Photophysical Properties of PTS and Derivatives

Property	PTS (Pyrene-1,3,6-trisulphonate)	HPTS (Pyranine)	Alkoxy-PTS Derivatives
Absorption Max ( λabs​ )	~370 nm	~403 nm (protonated)	~380 nm
Emission Max ( λem​ )	~430 nm (Monomer)	~510 nm (Deprotonated)	~436 nm (Monomer)
Fluorescence Lifetime ( τ )	~4–5 ns	~5 ns	~4–6 ns
Quantum Yield ( Φ )	> 0.70 in H₂O	~ 0.75 in H₂O	~ 0.80 in H₂O
pH Sensitivity	Negligible	High (pKa ~ 7.4)	Negligible
Primary Sensing Modality	Excimer/Monomer Ratio	ESPT (Ratiometric pH)	Biomolecular Tagging

Data synthesized from comparative photophysical studies of pyrene markers .

Mechanistic Insights: Excimer Dynamics and Supramolecular Sensing

The hallmark of pyrene derivatives is their ability to form excited-state dimers (excimers). When a ground-state PTS molecule ( S0​ ) comes into close spatial proximity (< 1 nm) with an excited-state PTS molecule ( S1​ ), they undergo π−π stacking to form an excimer. This complex emits at a significantly longer wavelength (~480–520 nm) than the monomer (~430 nm).

Because PTS is highly charged, electrostatic repulsion prevents excimer formation at low concentrations. However, when conjugated to hydrophobic tails (creating charge-frustrated amphiphiles) or introduced to polycationic analytes, the electrostatic repulsion is overcome. This causality is the foundation of PTS-based supramolecular sensors. For example, the binding of polyamines like spermine neutralizes the sulfonate charges, triggering localized aggregation and a massive shift from blue monomer emission to green excimer emission .

Photophysical state transitions of PTS illustrating concentration-dependent excimer formation.

Experimental Workflows and Protocols

To ensure trustworthiness and reproducibility, the following protocols leverage the self-validating nature of ratiometric fluorescence. By measuring the ratio of excimer to monomer emission, researchers internally normalize for variations in dye concentration, excitation intensity, and optical path length.

Protocol A: Analyte-Directed Excimer Sensing of Polyamines (e.g., Spermine)

Objective: Quantify nanomolar concentrations of biogenic polyamines using a PTS-based charge-frustrated amphiphile .

• Probe Preparation: Dissolve the PTS-amphiphile in 20 mM HEPES buffer (pH 7.4) to a final working concentration of 1.0 μM.

  • Causality: A 1.0 μM concentration is deliberately chosen because it falls below the critical micelle concentration (CMC) of the amphiphile, ensuring the baseline state is predominantly monomeric and preventing false-positive excimer signals.

• Baseline Acquisition: Excite the sample at 370 nm. Record the baseline fluorescence emission spectrum from 400 nm to 600 nm. Ensure the monomer peak at ~430 nm is dominant.

• Analyte Titration: Add aliquots of the target polyamine (spermine) ranging from 1 nM to 1 μM. Incubate for 2 minutes at room temperature to allow electrostatic complexation.

• Ratiometric Measurement: Measure the emission spectrum after each addition. Calculate the ratio of the excimer peak intensity (~500 nm) to the monomer peak intensity (~430 nm).

• Data Validation: Plot the I500​/I430​ ratio against analyte concentration.

  • Self-Validating Logic: The ratiometric shift confirms that the signal change is due to analyte-induced aggregation. If the probe were merely degrading or photobleaching, both peaks would decrease proportionally without altering the ratio.

Workflow for utilizing PTS-based amphiphiles in analyte-directed fluorescent excimer sensing.

Protocol B: In Vivo Bacterial Colonization Tracking

Objective: Utilize alkoxy-PTS derivatives to stain and track Bacillus subtilis in plant root interactions without pH interference .

• Dye Conjugation/Incubation: Incubate Bacillus subtilis cultures with 10 μM of the synthesized alkoxy-PTS dye in a physiological saline solution for 30 minutes.

  • Causality: The lipophilic tail of the alkoxy-PTS intercalates into the bacterial membrane, while the highly charged trisulfonate headgroup remains exposed to the aqueous exterior. This anchors the dye securely without causing membrane disruption or toxicity.

• Washing: Centrifuge at 5000 x g for 5 minutes and resuspend the pellet in fresh saline. Repeat three times to remove unbound dye, minimizing background fluorescence.

• Inoculation: Inoculate the roots of Solanum lycopersicum (tomato) with the stained bacteria.

• Confocal Imaging: Image the roots using a laser scanning confocal microscope. Excite at 405 nm and collect emission in the 420–470 nm bandpass.

  • Causality: The high quantum yield (~80%) and strict pH-insensitivity of the PTS derivative ensure stable tracking even as the root apoplast pH fluctuates heavily during the plant's immune response.

Conclusion

Trisodium pyrene-1,3,6-trisulphonate and its derivatives represent a masterclass in photophysical engineering. By stripping away the pH-sensitive hydroxyl group found in traditional pyranine dyes, researchers unlock a highly stable, intensely fluorescent scaffold. Whether utilized as a monomeric tag for in vivo imaging or engineered into amphiphiles for ratiometric excimer sensing, PTS provides a robust, self-validating toolkit for modern analytical and biological chemistry.

References

• The Dual Use of the Pyranine (HPTS) Fluorescent Probe: A Ground-State pH Indicator and an Excited-State Proton Transfer Probe Source: Accounts of Chemical Research (ACS Publications) URL:[Link]

• Fluorescence detection of pyrene-stained Bacillus subtilis LPM1 rhizobacteria from colonized patterns of tomato roots Source: Photochemical & Photobiological Sciences (RSC Publishing) URL:[Link]

• Degradation of fluorescent dye-Solvent Green 7 (HPTS) in wastewater by advanced oxidation process Source: Water Science & Technology (IWA Publishing) URL:[Link]

• Fluorescence sensing of spermine with a frustrated amphiphile Source: Chemical Communications (Royal Society of Chemistry) URL:[Link]

Thermodynamic Profiling of Trisodium Pyrene-1,3,6-Trisulphonate (HPTS) pKa Under Physiological Conditions: A Technical Guide for Ratiometric pH Sensing

Executive Summary

Trisodium pyrene-1,3,6-trisulphonate, commonly known as HPTS or pyranine, is a highly water-soluble, membrane-impermeant fluorescent pH indicator[1]. While its baseline pKa is frequently cited as ~7.3 in pure water, relying on this static value in complex physiological environments (37 °C, ~150 mM ionic strength, presence of divalent cations) introduces critical systematic errors in intracellular or bioprocess pH monitoring.

As a Senior Application Scientist, I have designed this whitepaper to dissect the thermodynamic causality behind the pKa shifts of HPTS. By understanding the interplay between ionic shielding, temperature, and excited-state proton transfer (ESPT), researchers can implement self-validating empirical protocols to ensure absolute accuracy in drug development assays and live-cell imaging.

Photophysics and the Causality of Ratiometric Sensing

HPTS is a premier ratiometric probe due to a unique photophysical phenomenon: Excited-State Proton Transfer (ESPT) [2].

In its ground state, HPTS exists in an equilibrium between its protonated form (HPTS-OH, absorbing at ~405 nm) and its deprotonated conjugate base (HPTS-O⁻, absorbing at ~450 nm)[1]. However, upon excitation of the protonated form, the electron density shifts drastically. This thermodynamic shift plunges the excited-state pKa (pKa*) from ~7.3 down to approximately 0.4[2].

The Causality: Because the pKa* (0.4) is vastly lower than physiological pH (~7.4), the excited HPTS-OH* molecule instantly releases a proton into the solvent before it can emit a photon. Consequently, regardless of whether you excite the acid form (405 nm) or the base form (450 nm), the emission predominantly occurs from the deprotonated excited state (HPTS-O⁻*) at ~510 nm[2]. This convergence allows for dual-excitation, single-emission ratiometric sensing, which inherently normalizes out artifacts from dye concentration, photobleaching, and variable optical path lengths.

Fig 1: Photophysical cycle of HPTS demonstrating Excited-State Proton Transfer (ESPT).

Thermodynamic Causality: Why Physiological Conditions Shift the pKa

When transitioning from pure water to a physiological milieu, the apparent pKa ( pKaapp​ ) of HPTS does not remain static. It is modulated by three primary thermodynamic forces:

• Debye-Hückel Ionic Shielding: HPTS is a highly charged molecule. The protonated acid possesses three permanently ionized sulfonate groups (Charge: -3). Upon deprotonation, the phenolate oxygen adds a fourth negative charge (Charge: -4). According to the extended Debye-Hückel theory, the activity coefficient of an ion decreases proportionally to the square of its charge ( Z2 ). Because ΔZ2=(−4)2−(−3)2=7 , an increase in ionic strength (e.g., to 150 mM NaCl) disproportionately stabilizes the -4 conjugate base via ionic shielding[3]. Causality: By stabilizing the deprotonated state, the equilibrium is driven forward, making the molecule more acidic and lowering the pKaapp​ [3].

• Temperature (van 't Hoff Effect): The deprotonation of the hydroxyl group is an endothermic process. Elevating the temperature from standard ambient (20 °C) to physiological conditions (37 °C) shifts the equilibrium toward the products (deprotonation), further lowering the pKaapp​ .

• Divalent Cation Complexation: The presence of divalent cations like Ca²⁺ and Mg²⁺ in physiological buffers causes a more aggressive downward shift in the pKa compared to monovalent cations (Na⁺, K⁺)[4]. Causality: Divalent cations form transient ion-pairs with the highly anionic (-4) state of HPTS, neutralizing the charge repulsion and aggressively stabilizing the base form[4].

Quantitative Summary of HPTS pKa Variations

Environmental Condition	Ionic Strength (mM)	Temp (°C)	Apparent pKa ( pKaapp​ )	Causality / Mechanism
Pure Water / Dilute Buffer	< 10	20–25	~7.30 – 7.40	Baseline thermodynamic equilibrium.
Standard Cytosolic Mimic	~150 (Monovalent)	25	~7.00 – 7.10	Debye-Hückel shielding stabilizes the -4 conjugate base[3].
Physiological Mammalian	~150 (Monovalent)	37	~6.90 – 6.95	Endothermic deprotonation; elevated temp lowers pKa.
Physiological w/ Divalent Cations	~150 (+ Ca²⁺/Mg²⁺)	37	< 6.80	Cationic ion-pairing specifically stabilizes the HPTS-O⁻ state[4].

Self-Validating Protocol for Empirical pKa Determination

Because the pKaapp​ is highly sensitive to the specific ionic makeup of your assay, relying on literature values will result in skewed pH calculations[4]. To ensure absolute scientific integrity, you must determine the pKaapp​ empirically within your exact working buffer.

The following protocol is a self-validating system : by utilizing the isosbestic point (where fluorescence is independent of pH) as an internal control, we mathematically isolate the pH-dependent variables from optical artifacts.

Step 1: Preparation of Isotonic Calibration Buffers

• Action: Prepare a series of physiological buffers (e.g., modified HEPES) ranging from pH 6.0 to 8.0 in 0.2 unit increments.

• Causality: You must adjust all buffers to exactly match the ionic strength (e.g., 150 mM) and divalent cation concentration of your target biological system. Failure to match these parameters will result in a systematic pKa offset due to the ΔZ2=7 charge differential between HPTS states[3]. Pre-warm and clamp the temperature at 37 °C.

Step 2: Dye Loading and Equilibration

• Action: Introduce HPTS to the buffers at a final concentration of 2–5 µM.

• Causality: Maintaining a low micromolar concentration is critical. High concentrations induce the inner-filter effect (where the dye re-absorbs its own emitted light) and self-quenching, which non-linearly skews the emission ratios and invalidates the calibration[4].

Step 3: Dual-Excitation Spectral Acquisition

• Action: Set the emission monochromator to 511 nm. Excite the sample sequentially at 405 nm (protonated state) and 450 nm (deprotonated state).

• Causality: Thanks to the ESPT phenomenon described in Section 2, exciting either state yields emission at 511 nm[2]. Ensure you also take a reading at the isosbestic excitation point (~415 nm) to verify that total dye concentration remains constant across all pH samples.

Step 4: Non-Linear Regression and pKa Extraction

• Action: Calculate the fluorescence ratio R=F450​/F405​ for each pH point. Plot R vs. pH and fit the data using the modified Henderson-Hasselbalch equation:

  pH=pKaapp​+log(Rmax​−RR−Rmin​​)+log(F405(base)​F405(acid)​​)

• Causality: Rmin​ and Rmax​ represent the ratios at the fully protonated and fully deprotonated extremes, respectively. The inflection point of this sigmoidal fit yields the exact pKaapp​ tailored to your specific physiological milieu.

Implications for Drug Development and Live-Cell Imaging

In drug development, monitoring intracellular pH is vital for assessing lysosomal trapping of basic drugs, monitoring GPCR internalization, and evaluating the metabolic state of engineered tissues.

If a researcher assumes an HPTS pKa of 7.3 in a live-cell assay, but the high cytosolic ionic strength and temperature have actually shifted the pKaapp​ to 6.9, the calculated intracellular pH will be artificially inflated by up to 0.4 pH units. This magnitude of error is enough to falsely categorize a drug's mechanism of action or misinterpret the viability of a bioprocess culture. By implementing the thermodynamic principles and empirical calibration protocols outlined above, scientists can guarantee the trustworthiness and reproducibility of their ratiometric data.

References

• Optical Sensing and Imaging of pH Values: Spectroscopies, Materials, and Applications Source: PMC (nih.gov) URL:[Link]

• The Dual Use of the Pyranine (HPTS) Fluorescent Probe: A Ground-State pH Indicator and an Excited-State Proton Transfer Probe Source: Accounts of Chemical Research (ACS Publications) URL:[Link]

Sources

• 1. Probes Useful at Near-Neutral pH—Section 20.2 | Thermo Fisher Scientific - SG [thermofisher.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Advanced Protocols for the Encapsulation of Trisodium Pyrene-1,3,6-Trisulphonate (HPTS) in Lipid Vesicles

Executive Summary

Trisodium pyrene-1,3,6-trisulphonate, commonly known as HPTS or pyranine, is a highly water-soluble, pH-sensitive fluorescent dye. It is widely utilized in biophysics, drug delivery development, and origin-of-life studies as a robust fluid-phase marker for monitoring intra-vesicular pH and evaluating prebiotic compartmentalization . This application note provides a comprehensive, field-proven methodology for the passive encapsulation of HPTS into Large Unilamellar Vesicles (LUVs). By integrating mechanistic insights with a self-validating quality control framework, this guide ensures high-fidelity liposome preparation and accurate downstream analytical readouts.

Mechanistic Principles & Experimental Causality

The selection of HPTS as an internal vesicle probe is driven by its unique physicochemical properties. HPTS possesses three negatively charged sulfonate groups, which render the molecule highly hydrophilic and completely impermeable to the hydrophobic core of intact lipid bilayers . This prevents spontaneous leakage of the dye, establishing a stable internal fluorescent reservoir.

Because HPTS cannot partition into the lipid phase, its encapsulation relies entirely on passive entrapment during the hydration of a dry lipid film. The encapsulation efficiency is therefore strictly proportional to the internal aqueous volume of the formed vesicles. To maximize this trapped volume and ensure a homogeneous population, this protocol employs freeze-thaw cycling followed by membrane extrusion. Freeze-thaw cycles physically fracture multilamellar structures, allowing the HPTS-rich buffer to access the innermost aqueous compartments. Subsequent extrusion forces the vesicles through defined polycarbonate pores, standardizing their size and lamellarity to yield optimal LUVs .

Experimental Workflow

Workflow for the encapsulation and purification of HPTS in lipid vesicles.

Step-by-Step Methodology

Materials and Reagents

• Lipids: 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC) and Cholesterol (typically 70:30 molar ratio).

• Fluorophore: HPTS (Trisodium pyrene-1,3,6-trisulphonate), 35 mM.

• Hydration Buffer: 10 mM HEPES, 50 mM NaCl, pH 7.4.

• Purification Resin: Sephadex G-50 (or equivalent size exclusion resin).

• Equipment: Rotary evaporator, liquid nitrogen, heating block, mini-extruder with 100 nm polycarbonate membranes.

Protocol

Step 1: Lipid Film Formation

• Dissolve the desired molar ratio of POPC and Cholesterol in a 2:1 (v/v) chloroform/methanol mixture within a round-bottom flask.

• Evaporate the solvent under reduced pressure using a rotary evaporator at 40°C until a thin, uniform lipid film forms on the flask wall.

• Causality Note: Place the flask under a high vacuum (desiccator) for at least 4 hours (preferably overnight). Removing all trace organic solvents is critical, as residual chloroform can induce structural defects in the bilayer, leading to premature HPTS leakage.

Step 2: Hydration and Primary Encapsulation

• Prepare a 35 mM HPTS solution in the Hydration Buffer.

• Add 1.0 mL of the HPTS buffer to the dry lipid film to achieve a final lipid concentration of 10–20 mM.

• Vortex vigorously for 5–10 minutes at a temperature above the phase transition temperature ( Tm​ ) of the lipid mixture (for POPC, room temperature is sufficient, but 40°C is recommended to ensure cholesterol integration).

• Causality Note: Hydrating above the Tm​ ensures the lipids are in the fluid lamellar phase, allowing proper self-assembly and sealing of the Multilamellar Vesicles (MLVs) around the HPTS-rich medium.

Step 3: Freeze-Thaw Cycling

• Subject the MLV suspension to 5–10 rapid freeze-thaw cycles. Plunge the vial into liquid nitrogen for 1 minute, followed by a 40°C water bath for 3 minutes.

• Causality Note: Ice crystal formation physically fractures the concentric lipid bilayers. Upon thawing, the vesicles reseal, promoting solute equilibration between the inner and outer lamellae and significantly increasing the trapped volume of HPTS.

Step 4: Extrusion

• Assemble a mini-extruder with a 100 nm polycarbonate membrane and filter supports.

• Pass the lipid suspension through the membrane 11 to 21 times.

• Causality Note: Always perform an odd number of passes. This ensures the final extrudate is collected in the receiver syringe, preventing contamination from larger, unextruded MLVs left in the donor syringe.

Step 5: Purification via Size Exclusion Chromatography (SEC)

• Equilibrate a Sephadex G-50 column with an isosmotic external buffer (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4) without HPTS. Note: The external NaCl concentration is increased to balance the osmotic pressure of the internal 35 mM HPTS.

• Load the extruded liposomes onto the column and collect the fractions.

• Causality Note: HPTS has a low molecular weight (~524 g/mol ) and enters the porous SEC resin, drastically slowing its transit. The ~100 nm liposomes are excluded from the pores and elute rapidly in the void volume, allowing for complete separation of unencapsulated dye.

Self-Validating Quality Control: The DPX Quenching Assay

To ensure the scientific integrity of the liposome preparation, one must prove that the detected HPTS fluorescence originates exclusively from the vesicle interior, confirming the bilayer is intact. This is achieved through a self-validating fluorescence quenching system using p -xylene-bis-pyridinium bromide (DPX).

• Baseline Measurement: Measure the fluorescence of the purified liposome fraction (Excitation: 450 nm, Emission: 510 nm).

• External Quenching: Add 50 mM DPX to the cuvette. DPX is a collisional quencher of HPTS but is membrane-impermeable. If the liposomes are intact, the fluorescence signal will remain stable, as the bilayer protects the encapsulated HPTS.

• Lysis and Validation: Add 0.1% (v/v) Triton X-100 to the cuvette. The detergent lyses the liposomes, releasing HPTS into the external buffer where it is immediately quenched by DPX. A sudden, near-total drop in fluorescence validates that the HPTS was successfully and securely encapsulated.

Quantitative Data Summary

The following table summarizes the expected physicochemical properties of HPTS-encapsulated POPC:Cholesterol liposomes when following this protocol.

Parameter	Expected Value	Analytical Method	Mechanistic Significance
Vesicle Size (Z-average)	100 – 120 nm	Dynamic Light Scattering (DLS)	Confirms successful extrusion and sizing through 100 nm polycarbonate pores.
Polydispersity Index (PDI)	< 0.1	Dynamic Light Scattering (DLS)	Indicates a highly monodisperse liposome population, essential for reproducible release kinetics.
Encapsulation Efficiency	2 – 5%	Fluorescence Spectroscopy	Reflects the trapped aqueous volume typical for passive loading techniques.
Internal pH Responsiveness	Ratiometric shift (Ex: 403/450 nm)	Spectrofluorometry	Validates that encapsulated HPTS remains functionally sensitive to proton gradients.

References

• Steller, L. H., Van Kranendonk, M. J., & Wang, A. (2022). Dehydration Enhances Prebiotic Lipid Remodeling and Vesicle Formation in Acidic Environments. ACS Central Science.[Link]

• Legenzov, E. A., Dirda, N. D. A., Hagen, B. M., & Kao, J. P. Y. (2015). Synthesis and Characterization of 8-O-Carboxymethylpyranine (CM-Pyranine) as a Bright, Violet-Emitting, Fluid-Phase Fluorescent Marker in Cell Biology. PLoS ONE.[Link]

• Salvador-Castell, M., Brooks, N. J., Winter, R., Peters, J., & Oger, P. M. (2021). Non-Polar Lipids as Regulators of Membrane Properties in Archaeal Lipid Bilayer Mimics. International Journal of Molecular Sciences.[Link]

Application Note: Advanced pH Quantification in Live-Cell Imaging Using the Ratiometric Fluorescent Indicator HPTS

Introduction: The Imperative for Precise pH Measurement in Cellular Biology

The regulation of pH is a fundamental process that governs a vast array of cellular activities, from enzyme kinetics and protein stability to cell proliferation and apoptosis. Consequently, the ability to accurately measure and visualize pH dynamics within living cells and their subcellular compartments is of paramount importance in biomedical research and drug development. Trisodium pyrene-1,3,6-trisulphonate, commonly known as HPTS or Pyranine, has emerged as a powerful tool for these applications. HPTS is a highly water-soluble, membrane-impermeant fluorescent dye that exhibits a pH-dependent shift in its excitation spectrum, making it an ideal candidate for ratiometric fluorescence imaging. This application note provides a comprehensive guide to the principles and protocols for using HPTS to perform robust and quantitative pH measurements in live-cell imaging.

Ratiometric imaging offers significant advantages over single-wavelength intensity-based measurements. By taking the ratio of fluorescence intensities at two different excitation wavelengths, ratiometric analysis inherently corrects for variations in probe concentration, cell path length, and excitation light intensity.[1] This self-calibrating feature significantly enhances the accuracy and reproducibility of pH quantification, providing researchers with reliable data to unravel the intricate role of pH in cellular function and disease.

The Photophysical Basis of HPTS as a Ratiometric pH Sensor

HPTS possesses a unique photophysical property that underpins its utility as a pH indicator: its excitation spectrum is sensitive to the surrounding proton concentration, while its emission spectrum remains largely unchanged.[2][3] The molecule exists in two forms in equilibrium: a protonated form (ROH) and a deprotonated form (RO-). The protonated form has an excitation maximum at approximately 405 nm, while the deprotonated form is maximally excited at around 450-465 nm.[4][5] Both forms, however, exhibit a single fluorescence emission peak at approximately 510-520 nm.[2][4][6]

The ratio of the fluorescence intensity emitted upon excitation at the deprotonated versus the protonated wavelength is directly proportional to the pH of the environment. This ratiometric approach allows for a quantitative determination of pH that is independent of the absolute dye concentration.[7][2] The ground-state pKa of HPTS is approximately 7.3, making it an excellent probe for measuring physiological pH changes in the cytoplasm, organelles, and extracellular spaces.[8]

Key Spectral Properties of HPTS

Property	Protonated Form (ROH)	Deprotonated Form (RO⁻)	Isosbestic Point	Emission Maximum
Excitation Maximum	~405 nm[4][5]	~450-465 nm[4][5]	~413-415 nm[4]	N/A
Emission Maximum	~510 nm[2]	~510 nm[2]	N/A	~510-520 nm[6]
pKa	\multicolumn{4}{c	}{~7.3 in aqueous buffers[8]}

Experimental Workflow for Ratiometric pH Imaging with HPTS

The following diagram illustrates the general workflow for conducting a ratiometric pH imaging experiment using HPTS.

Caption: General workflow for ratiometric pH imaging using HPTS.

Detailed Protocols

Protocol 1: Loading HPTS into Adherent Cells

Due to its three sulfonate groups, HPTS is negatively charged and membrane-impermeant.[3] Therefore, loading into the cytoplasm of living cells requires methods that transiently permeabilize the cell membrane.

Materials:

• Adherent cells cultured on glass-bottom dishes or coverslips

• HPTS (Trisodium pyrene-1,3,6-trisulphonate) stock solution (10 mM in sterile water)

• Balanced Salt Solution (BSS) or imaging medium

• Loading buffer (e.g., hypotonic buffer or electroporation buffer)

• Microinjection apparatus or electroporator (optional)

Method 1: Hypotonic Shock Loading

• Cell Preparation: Culture adherent cells to 70-80% confluency on glass-bottom dishes suitable for microscopy.

• Prepare Loading Solution: Dilute the HPTS stock solution to a final concentration of 1-5 mM in a hypotonic buffer (e.g., 50% PBS in sterile water).

• Loading: Aspirate the culture medium and wash the cells once with BSS. Add the HPTS loading solution to the cells and incubate for 10-15 minutes at 37°C.

• Recovery: Aspirate the loading solution and gently wash the cells three times with BSS to remove extracellular HPTS.

• Incubation: Add fresh, pre-warmed culture medium and incubate the cells for at least 30 minutes to allow them to recover and for the dye to distribute evenly in the cytoplasm.

• Imaging: The cells are now ready for ratiometric imaging.

Method 2: Microinjection or Electroporation

For difficult-to-load cells or single-cell studies, microinjection or electroporation can be employed. Follow the manufacturer's protocols for the specific instrumentation. A typical microinjection solution would contain 1-10 mM HPTS in a microinjection buffer. For electroporation, cells are typically trypsinized and resuspended in an electroporation buffer containing HPTS prior to the procedure.[8]

Protocol 2: Ratiometric Image Acquisition

Instrumentation:

• An inverted fluorescence microscope equipped with an excitation light source (e.g., Xenon lamp or LED) and filter sets for HPTS.

• Excitation filters: ~405 nm and ~450 nm.

• Dichroic mirror: with a cutoff wavelength between the excitation and emission wavelengths.

• Emission filter: ~510 nm.

• A sensitive camera (e.g., sCMOS or EMCCD).

• Image acquisition software capable of controlling the excitation wavelength switching and image capture.

Procedure:

• Microscope Setup: Place the dish with HPTS-loaded cells on the microscope stage.

• Focus: Locate the cells using brightfield or phase-contrast microscopy.

• Image Acquisition Settings:

  • Set the emission filter to capture fluorescence around 510 nm.

  • Sequentially acquire images using the ~405 nm and ~450 nm excitation filters.

  • Adjust the exposure time for each channel to obtain a good signal-to-noise ratio without saturating the detector. Ensure the exposure times are kept constant throughout the experiment.

• Image Capture: Acquire a time-lapse series of image pairs (one at ~405 nm excitation and one at ~450 nm excitation) to monitor pH changes over time.

Protocol 3: In Situ pH Calibration

Accurate conversion of fluorescence ratios to pH values requires an in situ calibration curve generated under the same experimental conditions.[9] This is a critical step as in vitro calibration can lead to inaccurate pH measurements.[9] The ionophore nigericin is commonly used to equilibrate the intracellular and extracellular pH.[8]

Materials:

• HPTS-loaded cells from Protocol 1.

• Calibration buffers with a range of known pH values (e.g., from pH 5.5 to 8.5 in 0.5 pH unit increments). These buffers should have a high potassium concentration (e.g., 120-140 mM KCl) to clamp the membrane potential.

• Nigericin stock solution (10 mM in ethanol).

Procedure:

• Prepare Calibration Solutions: For each pH value, prepare a calibration buffer containing 10 µM nigericin.

• Acquire Calibration Images:

  • Replace the culture medium of the HPTS-loaded cells with the first calibration buffer (e.g., pH 7.5).

  • Incubate for 5-10 minutes to allow for pH equilibration.

  • Acquire ratiometric images as described in Protocol 2.

  • Repeat this process for each calibration buffer, covering the desired pH range.

• Data Analysis:

  • For each pH value, measure the average fluorescence intensity ratio from several cells or regions of interest.

  • Plot the mean intensity ratio (e.g., I450/I405) against the corresponding pH value.

  • Fit the data to a sigmoidal curve (e.g., using the Henderson-Hasselbalch equation) to generate the calibration curve.

Caption: In situ calibration curve generation.

Data Analysis and Interpretation

• Image Processing:

  • Background Subtraction: Subtract the background fluorescence from both the 405 nm and 450 nm images.

  • Ratio Calculation: Create a ratio image by dividing the background-subtracted 450 nm image by the 405 nm image on a pixel-by-pixel basis.

• pH Conversion:

  • Using the generated in situ calibration curve, convert the ratio values from the experimental images into absolute pH values.

• Visualization:

  • The resulting pH map can be displayed using a pseudo-color look-up table to visualize the spatial and temporal changes in pH within the cells.

Troubleshooting and Considerations

• Phototoxicity and Photobleaching: HPTS is generally considered to have low toxicity and good photostability.[10] However, prolonged exposure to high-intensity excitation light can still cause phototoxicity and photobleaching. To minimize these effects, use the lowest possible excitation light intensity and exposure times, and consider using a neutral density filter.

• Dye Leakage: Over time, the loaded HPTS may leak out of the cells. This can be monitored by measuring the total fluorescence intensity. The ratiometric measurement itself is less sensitive to dye concentration changes due to leakage.[1]

• Autofluorescence: Cellular autofluorescence can interfere with the HPTS signal. It is important to acquire images of unloaded cells under the same imaging conditions to assess the level of autofluorescence and subtract it if necessary.

• Environmental Sensitivity: The pKa of HPTS can be influenced by the ionic strength and solvent properties of the surrounding medium.[2] This underscores the importance of performing in situ calibration in a buffer that closely mimics the intracellular environment.

Conclusion

Trisodium pyrene-1,3,6-trisulphonate (HPTS) is a robust and reliable fluorescent probe for the ratiometric imaging of pH in living cells. Its favorable spectral properties and suitability for physiological pH ranges make it an invaluable tool for researchers in cell biology, neuroscience, and drug discovery. By following the detailed protocols and considerations outlined in this application note, scientists can perform accurate and quantitative measurements of pH dynamics, leading to a deeper understanding of the fundamental roles of pH in health and disease.

References

• HPTS fluorescent pH properties and use for tracking intracellular... - ResearchGate. (URL: [Link])

• The Dual Use of the Pyranine (HPTS) Fluorescent Probe: A Ground-State pH Indicator and an Excited-State Proton Transfer Probe | Accounts of Chemical Research - ACS Publications. (URL: [Link])

• Effects of Cations on HPTS Fluorescence and Quantification of Free Gadolinium Ions in Solution; Assessment of Intracellular Release of Gd3+ from Gd-Based MRI Contrast Agents - PMC. (URL: [Link])

• Ratiometric Fluorescence Imaging for the Distribution of Nucleic Acid Content in Living Cells and Human Tissue Sections | Analytical Chemistry - ACS Publications. (URL: [Link])

• A workflow for absolute apoplastic pH assessment during live cell imaging in plant roots - bioRxiv. (URL: [Link])

• Fluorescence-based pH-shift assay with wide application scope for high-throughput determination of enzymatic activity in enzyme mining and engineering ... - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D4CY00566J. (URL: [Link])

• Quantitative measurement of intraorganelle pH in the endosomal-lysosomal pathway in neurons by using ratiometric imaging with pyranine - PNAS. (URL: [Link])

• Automated Imaging and Analysis of Ratiometric Fluorescent Biosensors: A High-Throughput Approach for Quantitative Live-Cell Studies - Agilent. (URL: [Link])

• Recent advances in ratiometric fluorescence imaging of enzyme activity in vivo - PMC - NIH. (URL: [Link])

• Maximizing analytical precision: exploring the advantages of ratiometric strategy in fluorescence, Raman, electrochemical, and mass spectrometry detection - Frontiers. (URL: [Link])

• Excitation spectra of HPTS immobilized on the sensor foil immersed in... - ResearchGate. (URL: [Link])

• Advances in Synthetic Fluorescent Probe Labeling for Live-Cell Imaging in Plants - Oxford Academic. (URL: [Link])

• Effects of Cations on HPTS Fluorescence and Quantification of Free Gadolinium Ions in Solution - UniTo. (URL: [Link])

• High-Content Imaging: Microscopic images for scientific research. - The Herbert Wertheim UF Scripps Institute for Biomedical Innovation & Technology. (URL: [Link])

• PH imaging a Calibration curve for the pH measurements using HPTS. The... | Download Scientific Diagram - ResearchGate. (URL: [Link])

• HPTS を用いた顕微鏡下での植物表皮系における pH イメージング *清水惠 **風間晴子 ***坂上博隆 *. (URL: [Link])

• High-Performance Ratiometric Fluorescence pH Sensor Based on HPTS-IP/TiO2@THHM Sensing Film | Request PDF - ResearchGate. (URL: [Link])

• Highly photostable “super”-photoacids for ultrasensitive fluorescence spectroscopy - Photochemical & Photobiological Sciences (RSC Publishing). (URL: [Link])

• Photostability and phytotoxicity of selected sunscreen agents and their degradation mixtures in water - PubMed. (URL: [Link])

• Effects of UV-filter Photostabilizers in the Photostability and Phototoxicity of Vitamin A Palmitate Combined with Avobenzone and Octyl Methoxycinnamate - PubMed. (URL: [Link])

• General Transfection - Addgene. (URL: [Link])

• (PDF) Photostability testing of pharmaceutical products - ResearchGate. (URL: [Link])

• Protocol for cell preparation and gene delivery in HEK293T and C2C12 cells - PMC - NIH. (URL: [Link])

• Transfection for Recombinant Antibodies - Addgene. (URL: [Link])

• STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS - ICH. (URL: [Link])

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• 10. Fluorescence-based pH-shift assay with wide application scope for high-throughput determination of enzymatic activity in enzyme mining and engineering ... - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D4CY00566J [pubs.rsc.org]

Application Note: Trisodium Pyrene-1,3,6-Trisulphonate (PTS) as a Fluorescent Tracer in Hydrogel Permeability Studies

Target Audience: Researchers, materials scientists, and drug development professionals. Focus: Mechanistic principles, quantitative transport analysis, and self-validating experimental protocols for hydrogel permeability.

Introduction & Mechanistic Causality

In the development of hydrogel-based drug delivery systems and tissue engineering scaffolds, quantifying mass transport and mesh topology is a critical regulatory and functional requirement. Trisodium pyrene-1,3,6-trisulphonate (PTS) —commonly referred to as pyranine or HPTS—is a premier polyanionic fluorescent probe used to model the diffusion of small, water-soluble drugs[1].

Why choose PTS over standard tracers (e.g., FITC-dextran)?

• Defined Electrostatic Probing: With a molecular weight of 524.4 Da and three strongly acidic sulfonate groups, PTS carries a stable negative charge across physiological pH ranges. This allows researchers to isolate and quantify electrostatic interactions between the diffusing solute and the hydrogel polymer backbone[2]. For instance, in cationic polyacrylamide (PAAm) films, the diffusion of PTS is highly dependent on binding site density, allowing it to map programmed chemical potential gradients[3].

• Excited-State Proton Transfer (ESPT): PTS is not merely a passive tracer. Upon photoexcitation, its pKa drops drastically, triggering the release of a proton into the surrounding water network[4]. By monitoring the transient decay of the protonated form (ROH) and the rise of the deprotonated form (RO-), researchers can calculate the intrinsic proton diffusion constant ( DH+​ ) to probe the size of internal water nanopools within the hydrogel cavities[5].

• High Quantum Yield & Stability: PTS exhibits minimal photobleaching under standard imaging conditions and provides a high signal-to-noise ratio, making it ideal for both bulk release assays and high-resolution microscopy[1].

Experimental Workflows & Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every measurement includes internal controls to decouple mesh-size steric hindrance from electrostatic binding.

Protocol A: Bulk Permeability and Apparent Diffusivity ( Dapp​ ) via Release Assay

This method is ideal for macroscopic hydrogels (e.g., self-assembling peptide scaffolds) to determine the overall release kinetics[2].

Step-by-Step Methodology:

• Hydrogel Preparation: Synthesize the hydrogel (e.g., 3% w/v RADA16 peptide) within a cylindrical mold of known geometry (radius r , thickness h ).

• Tracer Loading: Dissolve PTS in isotonic saline to a concentration of 1.0 mM. Submerge the hydrogel in the solution and allow it to equilibrate for 48 hours at 4°C to prevent degradation.

  • Self-Validation Check (Mass Balance): Measure the absorbance of the loading solution at 404 nm before and after equilibration. The mass of PTS lost from the solution must equal the mass loaded into the gel.

• Release Phase: Transfer the loaded hydrogel to a known volume of fresh isotonic saline (sink solution) at 37°C under mild orbital agitation (50 rpm).

• Sampling: At predetermined intervals (e.g., 0.5, 1, 2, 4, 8, 24 hours), extract 100 µL aliquots of the sink solution and immediately replace with 100 µL of fresh saline to maintain perfect sink conditions.

• Quantification: Measure the fluorescence emission (Excitation: 404 nm, Emission: 510 nm) using a microplate reader[6].

• Kinetic Modeling: Plot the fractional release ( Mt​/M∞​ ) against the square root of time ( t0.5 ). Use the early-time approximation of Fick's second law to extract Dapp​ .

Protocol B: Local Diffusion Coefficient ( D ) via Fluorescence Recovery After Photobleaching (FRAP)

This method measures the true microscopic diffusion of PTS, bypassing boundary layer effects[7].

Step-by-Step Methodology:

• Sample Preparation: Cast a thin hydrogel film containing a uniform concentration of PTS (10 µM) onto a glass-bottom confocal dish.

• Confocal Setup: Mount the sample on a Confocal Laser Scanning Microscope (CLSM) using a 405 nm laser line.

• Photobleaching: Select a circular Region of Interest (ROI) with radius r (e.g., 10 µm). Apply a 100% intensity laser pulse for 1-2 seconds to irreversibly bleach the PTS molecules within the ROI.

• Recovery Monitoring: Immediately reduce laser power to <1% and record the fluorescence recovery in the ROI at 0.1-second intervals until a plateau is reached.

• Data Fitting: Fit the normalized recovery curve to the Soumpasis equation to extract the characteristic diffusion time ( τD​ ). Calculate the local diffusion coefficient: D=r2/4τD​ .

  • Self-Validation Check (Fickian Confirmation): Perform FRAP at three different ROI radii (e.g., 5, 10, and 15 µm). If the diffusion is purely Fickian, τD​ will scale perfectly linearly with r2 .

Workflow Visualization

The following diagram illustrates the logical progression and decision matrix for utilizing PTS in hydrogel transport studies.

Figure 1: Decision matrix and experimental workflow for PTS-based hydrogel permeability studies.

Quantitative Data & Comparative Analysis

The diffusion coefficient of a tracer is highly dependent on both its physicochemical properties and the hydrogel's mesh architecture. The table below summarizes benchmark diffusion data for PTS and comparative tracers, demonstrating how varying sulfonate group counts and matrix types impact mobility.

Tracer Molecule	Molecular Weight (Da)	Hydrogel Matrix	Apparent Diffusion Coefficient ( m2/s )	Mechanistic Insight
Phenol Red	354.4	RADA16 Peptide (3% w/v)	(1.05±0.08)×10−10	Fast diffusion; minimal electrostatic interaction[2].
PTS (3-PSA)	524.4	RADA16 Peptide (3% w/v)	(0.050±0.004)×10−10	Slower diffusion; 3 sulfonate groups facilitate moderate binding to peptide fibers[2].
4-PSA	610.4	RADA16 Peptide (3% w/v)	(0.007±0.002)×10−10	Highly restricted diffusion; 4 sulfonate groups cause severe electrostatic drag[2].
PTS (Pyranine)	524.4	Cationic PAAm Films	∼10−11 to 10−12	Diffusion decreases exponentially as cationic binding site density increases[3].
Proton ( H+ )	1.0	Hydrogel Nanospheres	8.0×10−9	Derived via PTS ESPT; reveals the continuity of the internal water nanopool network[5].

Note: The stark difference between Phenol Red, 3-PSA (PTS), and 4-PSA in the exact same RADA16 matrix proves that permeability is not solely a function of steric mesh size, but is heavily dictated by electrostatic tracer-matrix interactions[2].

References

• Light‐controlled smart materials: Supramolecular regulation and applications N
• Autonomic Molecular Transport by Polymer Films Containing Programmed Chemical Potential Gradients ACS Public
• Tracer Diffusivity in Amphiphilic Polymer Model Co-Networks N
• The Dual Use of the Pyranine (HPTS)
• Slow release of molecules in self-assembling peptide nanofiber scaffold Elsevier B.V. (via Squarespace)
• Probing the Inner Cavities of Hydrogels by Proton Diffusion ACS Public
• Reversing the Photovoltage of a Photoacid in Aqueous Glycerol and Ethylene Glycol Solutions N

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Technical Notes & Optimization

preventing trisodium pyrene-1,3,6-trisulphonate leakage from lipid bilayers

Welcome to the advanced troubleshooting hub for lipid bilayer permeability. Trisodium pyrene-1,3,6-trisulphonate (HPTS or pyranine) is a highly water-soluble, pH-sensitive polyanionic fluorophore widely used to monitor intra-vesicular pH, proton permeability, and liposomal content mixing. While its triple-negative charge generally prevents it from partitioning into hydrophobic lipid tails[1], researchers frequently encounter premature leakage during formulation, storage, or assay execution.

This guide provides mechanistic explanations, quantitative parameters, and self-validating protocols to help you engineer zero-leakage lipid vesicles.

Section 1: Diagnostic Q&A – Mechanistic Troubleshooting

Q: Why does my HPTS leak immediately after removing unencapsulated dye via Size Exclusion Chromatography (SEC)? A: This is almost always caused by an osmotic imbalance between the internal hydration buffer and the external elution buffer. When liposomes are eluted into a hypo-osmotic buffer, water rapidly diffuses into the hydrophobic core to balance the gradient. This influx causes the vesicles to swell, increasing membrane tension until transient pores form, allowing the highly water-soluble HPTS to escape. Causality & Fix: Ensure the SEC elution buffer is strictly iso-osmotic (or slightly hyper-osmotic, by ~10 mOsm/kg) compared to the internal buffer. Always measure both solutions using a freezing-point osmometer before running the column.

Q: We are observing gradual HPTS leakage over 24–48 hours at 37°C. How do we stabilize the bilayer? A: Gradual leakage at physiological temperatures is a function of membrane fluidity and lipid packing defects. If you are using low-Tm lipids like DMPC (Tm = 24°C) or unsaturated lipids like DOPC, the bilayer is in a highly fluid liquid-crystalline (Lα) phase at 37°C. Causality & Fix: Incorporate Cholesterol at a 70:30 molar ratio (Lipid:Cholesterol). Cholesterol acts as a bidirectional fluidity buffer; it abolishes the sharp gel-to-liquid phase transition and condenses the packing of phospholipid acyl chains, significantly reducing the permeability of water-soluble molecules[2]. Alternatively, switch to a higher-Tm saturated lipid like DPPC (Tm = 41°C) or DSPC (Tm = 55°C)[3].

Q: Can the surface charge of the lipid bilayer influence HPTS retention? A: Yes. HPTS (pyranine) is a polyanionic dye with a pKa of ~7.2. According to electrostatic principles, formulating liposomes with a net anionic surface charge (e.g., by incorporating Phosphatidylglycerol (PG) or Phosphatidylserine (PS)) creates electrostatic repulsion between the bilayer and the dye. This prevents HPTS from associating with the lipid headgroups, thereby minimizing baseline leakage[1].

Section 2: Quantitative Parameters for Bilayer Stability

To optimize your formulation, compare the thermodynamic properties of your base lipids. The table below summarizes how lipid chain length, saturation, and cholesterol content dictate HPTS leakage risk at physiological temperature (37°C).

Base Lipid	Acyl Chain	Tm (°C)	Cholesterol (mol%)	Membrane Phase at 37°C	HPTS Leakage Risk	Mechanistic Rationale
DMPC	14:0	24	0%	Liquid-Crystalline (Lα)	High	Highly fluid; short chains provide weak van der Waals interactions.
DPPC	16:0	41	0%	Gel (near phase boundary)	Moderate	Prone to massive leakage exactly at the 41°C phase transition.
DPPC	16:0	41	30%	Liquid-Ordered (Lo)	Low	Cholesterol condenses acyl chains, eliminating the phase transition leak[2].
DSPC	18:0	55	30%	Liquid-Ordered (Lo)	Very Low	Long saturated chains + cholesterol provide maximum hydrophobic thickness[3].
DOPC	18:1 (cis)	-17	0%	Highly Fluid (Lα)	High	Unsaturated kinks prevent tight packing; highly susceptible to lipid oxidation.

Section 3: Self-Validating Experimental Protocol

To guarantee that your HPTS is securely encapsulated and not merely adhering to the outer leaflet, you must employ a self-validating quenching loop . This protocol utilizes DPX (p-xylene-bis-pyridinium bromide), a membrane-impermeable collisional quencher[4].

Phase 1: Hydration & Extrusion

• Lipid Film Preparation: Dry a lipid mixture of DSPC:Cholesterol (70:30 mol%) under a nitrogen stream, followed by 2 hours under high vacuum to remove residual organic solvents.

• Hydration: Hydrate the lipid film with 30 mM HPTS dissolved in 20 mM HEPES, 150 mM NaCl, pH 7.4. (Critical: Record the exact osmolarity).

• Extrusion: Extrude the suspension 10 times through a 100 nm polycarbonate membrane at 65°C (strictly above the DSPC Tm of 55°C).

Phase 2: SEC & Osmotic Balancing

• Equilibration: Equilibrate a Sephadex G-25 column with an iso-osmotic external buffer (20 mM HEPES, 150 mM NaCl, pH 7.4).

• Purification: Run the extruded liposomes through the column to remove unencapsulated HPTS. Collect the opalescent liposome fractions.

Phase 3: The Self-Validating Leakage Assay

Mechanistic Logic: If the bilayer is intact, external DPX cannot reach the internal HPTS. If we artificially destroy the bilayer, 100% of the HPTS will be quenched. 6. Baseline ( F0​ ): Measure the fluorescence of the liposome suspension in a cuvette ( λex​ = 415 nm, λem​ = 510 nm). 7. External Quench ( Fintact​ ): Add 50 mM DPX to the cuvette. A slight initial drop indicates the quenching of trace unencapsulated HPTS. The remaining stable signal confirms the integrity of the bilayer protecting the internal dye[4]. 8. 100% Leakage Validation ( Ftriton​ ): Add 0.1% (v/v) Triton X-100 to solubilize the liposomes. The DPX will instantly collide with the released HPTS. The fluorescence signal must drop to near-zero. 9. Calculated Leakage: Monitor the intact liposomes over time. Calculate the percentage of leakage using the formula: % Leakage = 100 × (F(t) − F_intact) / (F_triton − F_intact)[4]. A stable formulation should yield <2% leakage over 24 hours.

Section 4: Troubleshooting Workflow Visualization

Follow this logical decision tree to systematically diagnose and resolve HPTS leakage issues in your assays.

Decision tree for diagnosing and resolving HPTS leakage from lipid bilayers.

Sources

• 1. Pyranine (8-hydroxy-1,3,6-pyrenetrisulfonate) as a probe of internal aqueous hydrogen ion concentration in phospholipid vesicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Influence of cholesterol on liposome stability and on in vitro drug release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

minimizing background autofluorescence in trisodium pyrene-1,3,6-trisulphonate assays

Welcome to the Technical Support Center for 8-hydroxypyrene-1,3,6-trisulfonic acid (HPTS, also known as pyranine) assays. HPTS is a highly water-soluble, membrane-impermeant fluorescent pH indicator widely used for monitoring cytosolic and intraorganelle pH[1]. While its near-neutral pKa (~7.3–7.46) makes it ideal for physiological studies[2][3], its excitation window (405/450 nm) overlaps significantly with endogenous cellular fluorophores and media components, leading to substantial background autofluorescence[4].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure absolute data integrity in your HPTS workflows.

Core Troubleshooting (FAQs)

Q1: Why is my background fluorescence so high in cell-based HPTS assays, and how do I separate it from the true signal? Causality: HPTS features a dual-excitation profile: the protonated form excites at ~405 nm, and the deprotonated form excites at ~450 nm, with both emitting at ~510 nm[2]. The 405 nm excitation channel is particularly susceptible to autofluorescence from intracellular coenzymes like NADH, while the 510 nm emission overlaps with flavins (FAD)[4]. Solution: While HPTS is a ratiometric dye (F450/F405) that inherently corrects for variations in dye loading and optical path length[5], ratiometric calculation does not eliminate additive background noise. If background autofluorescence is not subtracted, the ratio is artificially compressed toward 1.0, destroying the dynamic range of your pH measurements. You must acquire images of unlabeled control cells under identical illumination and subtract these mean background intensity values from your raw HPTS images pixel-by-pixel before calculating the ratio[3].

Q2: How does culture media composition contribute to autofluorescence, and what are the exact steps to mitigate it? Causality: Standard culture media (e.g., DMEM) contain phenol red and vitamins like riboflavin, which exhibit massive fluorescence in the blue-green spectrum, directly interfering with HPTS emission. Furthermore, proteins in fetal bovine serum (FBS) can bind HPTS or scatter light, increasing background noise[6]. Solution: Transition to a minimal, non-fluorescent buffer such as 20 mM HEPES or MOPS during the assay. The pKa of HPTS (~7.46 at 30 mM ionic strength) perfectly matches the buffering range of HEPES (6.8–8.2), making it an ideal choice for maintaining stable extracellular pH while eliminating media-induced autofluorescence[2].

Q3: My liposome/vesicle HPTS assay shows high background from unencapsulated dye. How can I eliminate this? Causality: In lipid vesicle assays, HPTS is encapsulated to monitor intra-vesicular pH gradients. However, residual unencapsulated HPTS in the extra-vesicular space will dominate the signal, masking internal pH changes. Solution: Implement a two-step purification and buffer exchange strategy. First, use size exclusion chromatography (SEC) to remove the bulk of free dye. Second, dilute the liposomes into a buffer containing a distinct pH to establish the gradient, ensuring that the external dye is either removed or its signal is spectrally shifted away from the internal pH reading[7].

Quantitative Data Summaries

Table 1: Spectral Overlap and Interference Sources in HPTS Assays

Autofluorescence Source	Excitation Range (nm)	Emission Range (nm)	Impact on HPTS Assay
NADH / NADPH	340 - 360	450 - 470	Inflates the 405 nm (protonated HPTS) excitation channel baseline.
Flavins (FAD)	380 - 450	520 - 530	Overlaps with 510 nm emission, reducing signal-to-noise ratio.
Phenol Red	Broad (<600)	Broad	Quenches HPTS emission and adds background scatter[6].
Unencapsulated HPTS	405 / 450	510	Masks intracellular/intravesicular pH gradients[7].

Table 2: Buffer Optimization for HPTS Assays

Buffer System	Ionic Strength Impact	Background Fluorescence	Suitability for HPTS
DMEM + 10% FBS	High (shifts pKa)	High (Phenol Red/Proteins)	Poor (Requires extensive washing)
PBS (Phosphate)	Moderate	Low	Moderate (Watch for calcium precipitation)
20 mM HEPES (pH 7.4)	Stable (matches pKa)	Very Low	Excellent (Ideal for live-cell assays)[2]
100 mM MOPS (pH 6.5-7.5)	Stable	Very Low	Excellent (Ideal for liposomal assays)[7]

Visualizing the Workflows

Workflow for HPTS Ratiometric Signal Processing and Background Subtraction.

Logical Relationship Between Autofluorescence Sources and Mitigation Strategies.

Self-Validating Experimental Protocols

Protocol 1: In Situ Calibration and Background Subtraction for Cellular HPTS Assays

Causality Check: HPTS calibration must be performed in situ because the intracellular environment (viscosity, ionic strength) alters the dye's pKa compared to cell-free solutions[3]. This protocol includes a self-validating ionophore step to ensure the dynamic range is accurate.

• Dye Loading: Load cells with HPTS (e.g., via pinocytosis or hypotonic shock) and wash thoroughly (3x) with a phenol red-free, HEPES-buffered saline to remove extracellular dye[8][9].

• Background Acquisition: Prepare a parallel well of unlabeled cells. Acquire images at Ex: 405 nm and Ex: 450 nm, with Em: 510 nm.

• Signal Acquisition: Image the HPTS-loaded cells using the exact same gain and exposure settings.

• Image Processing: Using image analysis software (e.g., ImageJ/Fiji), subtract the mean background intensity of the unlabeled cells from the HPTS-loaded cells for both channels independently[10].

• In Situ Calibration (Self-Validation): To generate a standard curve, perfuse cells with high-K+ buffers (e.g., 140 mM KCl) titrated to specific pH values (e.g., 6.0 to 8.0) containing 10 µg/mL nigericin (a K+/H+ ionophore). This forces the equilibration of intracellular and extracellular pH[3][8].

• Data Conversion: Calculate the F450/F405 ratio for each calibration point and use non-linear regression to convert experimental ratios into absolute pH values[9].

Protocol 2: Liposomal HPTS Assay with Extracellular Quenching

Causality Check: To accurately measure proton flux across liposomal membranes, the external HPTS signal must be nullified to prevent it from overwhelming the internal ratiometric shift[7].

• Encapsulation: Hydrate lipid films with an internal buffer containing 1 mM HPTS, 100 mM MOPS, and 20 mM NaCl (pH 6.5)[7].

• Purification: Pass the liposome suspension through a Sephadex G-25 size exclusion column to remove >95% of unencapsulated HPTS.

• Assay Setup: Pipette aliquots of the purified liposomes into a microtiter plate.

• Gradient Initiation: Inject 198 µL of 100 mM MOPS, 20 mM NaCl (pH 7.5) buffer into the well to create a pH gradient[7].

• Measurement: Record fluorescence at Ex: 465 nm / Em: 530 nm over 30 minutes. The shift in external pH will not affect the internal HPTS until protonophores (e.g., CCCP) are added, validating that background extracellular dye has been successfully minimized[7].

References

• [8] Loading pyranine via purinergic receptors or hypotonic stress for measurement of cytosolic pH by imaging. American Journal of Physiology. 8

• [2] Fluorescence-based pH-shift assay with wide application scope for high-throughput determination of enzymatic activity. Catalysis Science & Technology. 2

• [5] Technical Support Center: 1-Pyrenesulfonic Acid Sodium Salt (Pyranine) Assays. Benchchem. 5

• [3] Quantitative measurement of intraorganelle pH in the endosomal-lysosomal pathway in neurons by using ratiometric imaging with pyranine. PNAS. 3

• [6] pH determination by pyranine: Medium-related artifacts and their correction. ResearchGate. 6

• [9] Simultaneous pH Measurement in Endocytic and Cytosolic Compartments in Living Cells using Confocal Microscopy. PMC / NIH. 9

• [7] Pyranine fluorescence assays. Bio-protocol. 7

• [10] A workflow for absolute apoplastic pH assessment during live cell imaging in plant roots. bioRxiv. 10

• [1] Probes Useful at Near-Neutral pH—Section 20.2. Thermo Fisher Scientific. 1

• [4] Background-Free Fluorescence-Decay-Time Sensing and Imaging of pH with Highly Photostable Diazaoxotriangulenium Dyes. Analytical Chemistry (ACS). 4

Sources

• 1. Probes Useful at Near-Neutral pH—Section 20.2 | Thermo Fisher Scientific - SG [thermofisher.com]
• 2. Fluorescence-based pH-shift assay with wide application scope for high-throughput determination of enzymatic activity in enzyme mining and engineering ... - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D4CY00566J [pubs.rsc.org]
• 3. pnas.org [pnas.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. bio-protocol.org [bio-protocol.org]
• 8. journals.physiology.org [journals.physiology.org]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]

Technical Support Center: Optimizing Cellular Uptake of Trisodium Pyrene-1,3,6-Trisulphonate (HPTS)

Welcome to the Technical Support Center for intracellular delivery of 8-Hydroxypyrene-1,3,6-Trisulfonic Acid (HPTS, also known as pyranine). HPTS is an inexpensive, highly water-soluble, and photostable pH indicator with a pKa of ~7.3, making it ideal for near-neutral cytosolic pH measurements[1]. However, because it possesses three negatively charged sulfonate groups, it is strictly membrane-impermeant[1].

This guide provides researchers and drug development professionals with field-proven troubleshooting strategies, quantitative data, and self-validating methodologies to bypass the lipid bilayer and achieve true cytosolic delivery.

🔬 Troubleshooting FAQs

Q1: I incubated my cells with HPTS, but the fluorescence is punctate rather than diffuse. Why is it not in the cytosol?

A: Punctate staining indicates that your HPTS is trapped inside endosomes or lysosomes[2]. When cells are passively incubated with HPTS, the dye is taken up via fluid-phase endocytosis (pinocytosis). Because of its polyanionic nature, it cannot passively diffuse out of the endosomal lipid bilayer and into the cytosol[3]. To achieve the diffuse fluorescence characteristic of cytosolic localization, you must actively induce endosomal escape using either a hypotonic shift or pH-sensitive fusogenic carriers .

Q2: How can I definitively differentiate between true cytosolic delivery and extracellular/membrane-bound adherence?

A: You must build a self-validating step into your imaging protocol using a collisional quencher. HPTS fluorescence is highly susceptible to quenching by the cationic molecule p-Xylene-Bis-Pyridinium Bromide (DPX)[3]. Because DPX is also membrane-impermeant, adding 90 mM DPX to your extracellular imaging buffer will instantly quench any uninternalized or surface-bound HPTS without affecting the intracellular signal[4]. If your fluorescence persists after DPX addition, you have successfully achieved intracellular delivery.

📊 Quantitative Comparison of Delivery Strategies

To select the best protocol for your experiment, compare the standard parameters of the most effective HPTS delivery methods below:

Delivery Strategy	Extracellular/Encapsulated HPTS Conc.	Carrier/Buffer System	Typical Cell Viability	Primary Uptake/Release Mechanism
Passive Incubation	1.0 - 5.0 mM	Standard Isotonic Media	>95%	Fluid-phase endocytosis (Trapped in endosomes)
Hypotonic Shift	0.25 - 2.0 mM	Hypoosmolar Buffer	85 - 95%	Osmotic lysis of pinosomes
Fusogenic Liposomes	35 mM (Internal Conc.)	DOPE/CHEMS (pH-sensitive)	80 - 90%	Membrane fusion at pH < 6.0

🛠️ Core Methodologies & Workflows

Protocol A: Hypotonic Shift-Mediated Loading

This method leverages osmotic pressure to force HPTS into macropinosomes, which are subsequently lysed upon return to isotonic conditions, releasing the dye into the cytosol[5].

Workflow of hypotonic shift-mediated intracellular delivery of HPTS.

Step-by-Step Methodology:

• Buffer Preparation: Prepare a hypoosmolar loading buffer (e.g., 50% standard culture media / 50% sterile deionized water) containing 0.25 mM to 2.0 mM HPTS[5].

• Volume Optimization: Aspirate existing media from your adherent cells. Add the absolute minimal volume necessary to cover the cell monolayer (e.g., 50 µL for a 96-well plate).

  • Causality: Decreasing the incubation volume maximizes the effective concentration gradient of HPTS driven into the cells without requiring excessive amounts of the expensive dye[5].

• Hypotonic Incubation: Incubate cells at 37°C for 10–15 minutes.

  • Causality: The hypoosmolar environment induces rapid cell swelling, stimulating compensatory macropinocytosis that engulfs the HPTS-rich extracellular fluid.

• Isotonic Recovery: Rapidly add a large volume of standard isotonic media (e.g., 200 µL) to the wells.

  • Causality: The sudden restoration of osmolarity causes the cell membrane to shrink back to normal size. However, the fragile, water-engorged pinosomes undergo osmotic lysis, releasing HPTS directly into the cytosol[5].

• Validation: Wash cells 3x with isotonic PBS. Add 90 mM DPX to the imaging buffer to quench any remaining extracellular HPTS[4].

Protocol B: pH-Sensitive Fusogenic Liposome Encapsulation

Standard liposomes will deliver HPTS to the lysosome. To achieve cytosolic delivery, you must use a pH-sensitive formulation like DOPE/CHEMS that destabilizes in the acidic environment of the late endosome[6].

Mechanism of pH-sensitive DOPE/CHEMS liposomal endosomal escape.

Step-by-Step Methodology:

• Lipid Film Hydration: Dissolve DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine) and CHEMS (cholesteryl hemisuccinate) in a 6:4 molar ratio in a chloroform/methanol mixture. Evaporate the solvent under a nitrogen stream to form a thin lipid film[6].

• HPTS Encapsulation: Hydrate the lipid film with an aqueous solution of 35 mM HPTS in 25 mM MES buffer (pH 7.4)[6].

  • Causality: Formulating at pH 7.4 ensures that the carboxyl groups of CHEMS are deprotonated (anionic). This charge repels adjacent lipid headgroups, stabilizing the highly fusogenic DOPE into a stable lamellar bilayer structure.

• Extrusion: Sonicate the mixture briefly, then extrude the suspension through a 100 nm polycarbonate membrane[6].

  • Causality: Uniform 100 nm vesicles are optimal for clathrin-mediated endocytosis and prevent premature clearance or toxicity associated with large multilamellar vesicles.

• Purification (Self-Validating Step): Pass the liposome suspension through a Sephadex G-100 size-exclusion column[6].

  • Causality: This removes free, unencapsulated HPTS. If free dye is left in the suspension, it will cause background noise and confound your intracellular uptake data.

• Cell Loading: Incubate the purified liposomes with target cells for 2–4 hours.

  • Causality: Upon endocytosis, the late endosome's acidic environment (pH ~5.5) protonates CHEMS[7]. This neutralizes its charge, causing DOPE to revert to its preferred inverted hexagonal phase, which aggressively fuses with the endosomal membrane and releases the encapsulated HPTS into the cytosol[6].

📚 References

1.[6] Title: pH-Responsive Micelle-Based Cytoplasmic Delivery System for Induction of Cellular Immunity. Source: nih.gov. URL: 2.[1] Title: Probes Useful at Near-Neutral pH—Section 20.2. Source: thermofisher.com. URL: 3.[5] Title: Optimized Conditions for the Delivery of Small Membrane Impermeable Compounds into Human Cells Using Hypotonic Shift. Source: scirp.org. URL: 4.[3] Title: Intracellular delivery of nanomaterials: how to catch endosomal escape in the act. Source: ugent.be. URL: 5.[2] Title: Simultaneous pH Measurement in Endocytic and Cytosolic Compartments in Living Cells using Confocal Microscopy. Source: nih.gov. URL: 6.[7] Title: Development of Mannose-Modified Carboxylated Curdlan-Coated Liposomes for Antigen Presenting Cell Targeted Antigen Delivery. Source: mdpi.com. URL: 7.[4] Title: Assays of Volume Change, Membrane Fusion and Membrane Permeability—Note 14.3. Source: thermofisher.com. URL:

Sources

• 1. Probes Useful at Near-Neutral pH—Section 20.2 | Thermo Fisher Scientific - KR [thermofisher.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. backoffice.biblio.ugent.be [backoffice.biblio.ugent.be]
• 4. Assays of Volume Change, Membrane Fusion and Membrane Permeability—Note 14.3 | Thermo Fisher Scientific - CN [thermofisher.cn]
• 5. Optimized Conditions for the Delivery of Small Membrane Impermeable Compounds into Human Cells Using Hypotonic Shift [scirp.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Development of Mannose-Modified Carboxylated Curdlan-Coated Liposomes for Antigen Presenting Cell Targeted Antigen Delivery [mdpi.com]

resolving fluorescence quenching issues in trisodium pyrene-1,3,6-trisulphonate solutions

Welcome to the Technical Support Center for trisodium pyrene-1,3,6-trisulphonate , commonly known as HPTS or pyranine . As a highly water-soluble, polyanionic fluorescent dye, HPTS is a staple in drug development and cell biology for pH sensing, fluid-phase tracing, and carbohydrate detection[1].

However, its unique photophysics—specifically its excited-state proton transfer (ESPT) and strong negative charge—make it highly susceptible to environmental artifacts and quenching[2][3]. This guide is designed by application scientists to help you diagnose, troubleshoot, and resolve unexpected signal attenuation in your HPTS assays.

Frequently Asked Questions & Troubleshooting Guides

Q1: My HPTS fluorescence signal dropped unexpectedly upon adding my drug candidate. How do I know if this is true quenching or just a pH shift artifact?

The Causality: HPTS is a highly sensitive ground-state pH indicator[3]. It undergoes a rapid excited-state proton transfer (ESPT) in aqueous solutions[3]. At lower pH levels, the protonated form of HPTS absorbs strongly at 403 nm, whereas at higher pH levels, the deprotonated form absorbs at 450 nm[1]. Both states emit at ~510 nm[1]. If your experimental compound slightly lowers the local pH and you are only exciting the sample at 450 nm, you will observe a massive loss in emission at 510 nm. This is frequently misdiagnosed as molecular quenching when it is merely a shift in the dye's protonation state.

The Solution: Self-Validating Ratiometric Protocol To isolate true quenching from pH artifacts, you must establish a self-validating ratiometric baseline.

• Buffer the System: Prepare your HPTS sample (e.g., 10 µM) in a strongly buffered solution (e.g., 50 mM PBS, pH 7.4) to resist minor proton fluctuations[1].

• Dual-Excitation Measurement: Excite the sample sequentially at 403 nm and 450 nm, monitoring the emission at 510 nm for both channels.

• Calculate the Ratio: Determine the 450/403 nm excitation ratio.

• Introduce the Variable: Add your drug candidate or suspected quencher.

• Analyze Causality:

  • If the overall intensity drops but the 450/403 ratio remains constant: You have confirmed true quenching .

  • If the 450/403 ratio changes significantly: Your compound is altering the local pH, shifting the equilibrium rather than quenching the fluorophore.

Q2: I have confirmed true quenching. My system contains cationic molecules (e.g., viologens, DPX, or amines). What is the mechanism, and how do I characterize it?

The Causality: HPTS is a polyanionic dye with a charge of -3[2]. It is highly susceptible to quenching by cationic molecules such as viologens, DPX (p-xylene-bis-pyridinium bromide), and various amines[2][4][5]. Because of the strong electrostatic attraction between the anionic dye and cationic quenchers, the primary mechanism is static quenching —the formation of a non-fluorescent ground-state complex[2]. A secondary dynamic (collisional) quenching process often occurs simultaneously due to random collisions in the excited state[2].

The Solution: Stern-Volmer Temperature Validation Protocol To properly resolve this, you must determine whether static or dynamic quenching dominates your system. This protocol uses thermodynamic principles to self-validate the quenching mechanism.

• Prepare Titration Series: Keep HPTS concentration constant (e.g., 10 µM) and prepare a titration series of your cationic quencher (0 to 10 mM) in a pH-controlled buffer.

• Measure Fluorescence ( F ): Record the steady-state fluorescence intensity at 510 nm for each quencher concentration ( [Q] ). Let F0​ be the baseline intensity with no quencher.

• Plot the Data: Plot F0​/F versus [Q] (Stern-Volmer plot). An upward-curving (superlinear) plot indicates a dual mechanism (both static and dynamic), which is classic for HPTS-viologen interactions[2].

• Temperature Inversion Test (Validation): Repeat the exact titration at a significantly higher temperature (e.g., 37°C vs 20°C).

  • Causality Check: Heat destabilizes electrostatic ground-state complexes but increases the kinetic collision rate. If the quenching efficiency decreases at higher temperatures, static quenching dominates[2]. If it increases, dynamic quenching dominates.

Q3: Can HPTS self-quench at high concentrations, such as when encapsulated inside liposomes?

The Causality: Unlike fluorescein, which exhibits severe self-quenching at high concentrations, pyranine derivatives generally resist self-quenching and show negligible excimer emission even at millimolar concentrations[6]. However, in highly restricted volumes (like liposomes) or supersaturated solutions, solute-solute interactions can form contact complexes that mildly attenuate the signal[6][7].

The Solution: The ANTS/DPX or HPTS/DPX Leakage Assay If you are designing a liposomal leakage or fusion assay, do not rely on HPTS self-quenching. Instead, engineer a static quenching environment by co-encapsulating HPTS with a strong cationic quencher like DPX[5].

• Co-encapsulate high concentrations of HPTS and DPX inside the liposome. The proximity forces a non-fluorescent ground-state complex[5].

• Upon membrane rupture or fusion, the dye and quencher dilute into the external medium[5].

• The extreme dilution breaks the electrostatic complex, resulting in a massive, easily quantifiable increase in fluorescence[5].

Quantitative Data: Common HPTS Quenchers

The following table summarizes the behavior of known HPTS quenchers to help you anticipate interactions in your experimental design.

Quencher Type	Example Molecules	Primary Quenching Mechanism	Reversibility / Modulation Strategy
Viologens	Methyl Viologen, Boronic acid-viologens	Static (Ground-state complex) + Dynamic	Reversible via competitive binding (e.g., adding glucose to boronic acid-viologens)[2][8]
Pyridinium Salts	DPX	Static + Collisional	Reversible upon spatial dilution (standard in liposome assays)[5]
Amines	Cyclopropylamine, Ethylenediamine	Static (Contact complex)	Modulated by altering surfactant/micelle concentration[4]
Amino Acids	Tryptophan, Phenylalanine	Hydrogen bonding / Contact complex	Highly concentration-dependent; aggregates form in supersaturated states[7][9]

Mechanistic & Troubleshooting Visualizations

HPTS Troubleshooting Decision Tree

The following logical workflow should be executed whenever unexpected signal loss is observed in an HPTS assay.

Figure 1: Decision tree for isolating true HPTS fluorescence quenching from pH-induced artifacts.

HPTS-Viologen Quenching Mechanism

This diagram illustrates the dual-mechanism causality (Static vs. Dynamic) when HPTS interacts with cationic quenchers like viologens.

Figure 2: Mechanistic pathway of static and dynamic fluorescence quenching of HPTS by viologens.

References

• Wang, Q. and Berglund, K. (2016) Pyranine Fluorescence Quenching for the Characterization of Solutions. American Journal of Analytical Chemistry.
• Legenzov EA, et al. (2015) Synthesis and Characterization of 8-O-Carboxymethylpyranine (CM-Pyranine) as a Bright, Violet-Emitting, Fluid-Phase Fluorescent Marker in Cell Biology. PLoS ONE.
• Wang, Q. and Berglund, K. (2016) Pyranine Fluorescence Quenching for the Characterization of Solutions (Secondary Extract). SCIRP.
• Cordes, D.B., et al. (2005) The Interaction of Boronic Acid-Substituted Viologens with Pyranine: The Effects of Quencher Charge on Fluorescence Quenching and Glucose Response.
• (2024) Pyranine Interaction with Amines in Micelles. Journal of Fluorescence - PubMed.
• (2005) The interaction of boronic acid-substituted viologens with pyranine: the effects of quencher charge on fluorescence quenching and glucose response. PubMed.
• 8-Hydroxypyrene-1,3,6-trisulfonic Acid (sodium salt). Cayman Chemical.
• Assays of Volume Change, Membrane Fusion and Membrane Permeability—Note 14.3. Thermo Fisher Scientific.
• Nandi, R., et al. (2022) The Dual Use of the Pyranine (HPTS) Fluorescent Probe: A Ground-State pH Indicator and an Excited-State Proton Transfer Probe.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Pyranine Interaction with Amines in Micelles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Assays of Volume Change, Membrane Fusion and Membrane Permeability—Note 14.3 | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. Synthesis and Characterization of 8-O-Carboxymethylpyranine (CM-Pyranine) as a Bright, Violet-Emitting, Fluid-Phase Fluorescent Marker in Cell Biology | PLOS One [journals.plos.org]
• 7. Pyranine Fluorescence Quenching for the Characterization of Solutions [scirp.org]
• 8. The interaction of boronic acid-substituted viologens with pyranine: the effects of quencher charge on fluorescence quenching and glucose response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scirp.org [scirp.org]

PTSA Spectroscopy Technical Support Center: Overcoming the Inner Filter Effect (IFE)

Welcome to the Support Center. As a Senior Application Scientist, I frequently consult with researchers whose fluorescence assays have inexplicably failed at higher concentrations. When working with trisodium pyrene-1,3,6-trisulphonate (PTSA)—a brilliant, highly water-soluble fluorophore used extensively as a tracer and pH indicator—the most common culprit for signal distortion is the Inner Filter Effect (IFE) .

Because PTSA possesses a high molar absorptivity and a relatively narrow Stokes shift, it is highly susceptible to optical self-attenuation. This guide is designed to help you diagnose IFE, understand the physical causality behind it, and implement self-validating protocols to recover your data's integrity.

Part 1: The Causality of the Inner Filter Effect

Before troubleshooting, we must understand that IFE is an optical artifact, not a chemical quenching process. It occurs in two distinct phases:

• Primary IFE: High concentrations of PTSA (or background matrix chromophores) absorb the excitation light before it can fully penetrate the detection volume of the cuvette[1].

• Secondary IFE: The emitted fluorescence is re-absorbed by the sample before it can exit the cuvette and reach the detector[1].

Mechanistic pathway of Primary and Secondary Inner Filter Effects on PTSA fluorescence.

Part 2: Frequently Asked Questions (Diagnostics)

Q: My PTSA calibration curve is linear up to 10 µg/L, but then it plateaus and curves downward. Is my dye degrading? A: No, your dye is completely intact. A downward parabolic curve is the classic signature of uncompensated IFE[2]. As concentration increases, the optical density of the solution prevents light from reaching the center of the cuvette. The detector sees less emission simply because less excitation light is reaching the fluorophores in the instrument's viewing window.

Q: Can I avoid IFE by switching from a standard 1-cm cuvette to a microplate reader? A: Not entirely. While the vertical light path in a microplate reader changes the optical geometry, IFE still occurs. However, modern microplate readers allow for Z-position (vertical axis) adjustments. By taking measurements at two different focal heights, you can mathematically eliminate the geometric parameters causing the artifact[3].

Q: If my sample matrix is cloudy or highly colored (e.g., wastewater), will it cause IFE even if my PTSA concentration is low? A: Yes. Matrix components that absorb at PTSA's excitation (~360-400 nm) or emission (~500 nm) wavelengths will cause IFE. This is common in environmental monitoring where non-fluorescing chromophores absorb the light[4]. You must measure the absorbance of the entire mixture, not just the PTSA standard, to correct for this.

Part 3: Self-Validating Correction Protocols

Do not discard your high-concentration data. Implement one of the following methodologies to correct the optical artifact.

Step-by-step diagnostic and correction workflow for IFE in PTSA spectroscopy.

Protocol A: Mathematical Correction via Simultaneous Absorbance-Fluorescence

• Causality: By measuring the exact optical density of the sample at both the excitation and emission wavelengths, we calculate the exact fraction of light lost to absorption and mathematically restore the theoretical fluorescence intensity[1].

• Methodology:

  • Baseline Setup: Blank your spectrophotometer and fluorometer with the exact buffer/solvent used for your PTSA samples.

  • Absorbance Measurement: Using a standard 1-cm pathlength cuvette, measure the absorbance of your sample at the excitation wavelength ( Aex​ ) and the emission wavelength ( Aem​ ).

  • Fluorescence Measurement: Measure the observed fluorescence intensity ( Fobs​ ) of the same sample in the same 1-cm cuvette.

  • Apply Correction Equation: Calculate the corrected fluorescence ( Fcorr​ ) using the standard [1]:

    Fcorr​=Fobs​×10(Aex​+Aem​)/2

    (Note: This assumes a 1-cm square cuvette where the detection volume is exactly in the center).

  • The Self-Validation Step (Critical): To prove the correction worked, dilute your sample exactly 1:10. At this dilution, IFE should be negligible. Multiply the 1:10 sample's fluorescence by 10. If this value matches your Fcorr​ from Step 4, your correction is validated. If it does not, your sample is experiencing true chemical quenching, not just optical IFE.

Protocol B: Z-Position IFE Correction for Microplate Readers

• Causality: By moving the focal point higher in the microplate well, the path length the light must travel through the sample changes. Since absorbance is path-length dependent, measuring at two known path lengths allows the software to calculate the true fluorescence independent of the sample's optical density[3].

• Methodology:

  • Preparation: Load PTSA samples into a black, clear-bottom microplate.

  • First Measurement: Set the microplate reader's optical Z-position to a low focal height ( Z1​ ). Record fluorescence ( FZ1​ ).

  • Second Measurement: Adjust the Z-position to a higher focal height ( Z2​ ) within the liquid column. Record fluorescence ( FZ2​ ).

  • Correction: Apply the geometric differential algorithm specific to your reader's software (often referred to as ) to extrapolate the true linear fluorescence[3].

Part 4: Quantitative Impact & Validation Data

To illustrate the necessity of IFE correction, consider the following empirical data model for PTSA in a standard 1-cm cuvette. Notice how the error scales non-linearly with absorbance. Even at seemingly "low" absorbances, the deviation is significant[2].

PTSA Concentration (Relative)	Total Absorbance ( Aex​+Aem​ )	Observed Signal ( Fobs​ )	Corrected Signal ( Fcorr​ )	Error if Uncorrected (%)
1x	0.02	97.7 A.U.	100.0 A.U.	-2.3%
5x	0.10	445.6 A.U.	500.0 A.U.	-10.9%
10x	0.20	794.3 A.U.	1000.0 A.U.	-20.6%
25x	0.50	1406.0 A.U.	2500.0 A.U.	-43.8%
50x	1.00	1581.1 A.U.	5000.0 A.U.	-68.4%

Data Summary: At a total absorbance of just 0.10, the uncorrected signal already deviates by >10%. Applying the mathematical correction perfectly recovers the linear response ( Fcorr​ scales exactly with concentration).

References

• Title: Automatic Correction of Fluorescence Spectra for Primary and Secondary Inner-filter Effects (IFE) with Duetta™ Source: HORIBA Scientific Application Notes URL: [Link]

• Title: Inner Filter Effect Correction for Fluorescence Measurements in Microplates Using Variable Vertical Axis Focus Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Automatic Correction of Inner Filter Effect Source: Labbot Bio URL: [Link]

• Title: CFSA-AGD: An accurate crosstalk fluorescence spectroscopic decomposition method for identifying and quantifying FDOMs in aquatic environments Source: ResearchGate URL: [Link]

Sources

• 1. static.horiba.com [static.horiba.com]
• 2. Automatic Correction of Inner Filter Effect – App Note for Labbot [labbot.bio]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comprehensive Guide to Liposome Leakage Assays: Trisodium Pyrene-1,3,6-Trisulphonate vs. Carboxyfluorescein

Liposome leakage assays are foundational techniques in membrane biophysics, drug delivery formulation, and the study of pore-forming toxins. By encapsulating fluorescent probes within large unilamellar vesicles (LUVs), researchers can quantitatively monitor membrane permeabilization. Two of the most robust and widely utilized fluorophore systems are carboxyfluorescein (CF) and the combination of trisodium pyrene-1,3,6-trisulphonate (PTS/HPTS) with the quencher p-xylene-bis-pyridinium bromide (DPX) .

This guide objectively compares these two methodologies, detailing their underlying mechanisms, performance metrics, and step-by-step self-validating protocols to help researchers select the optimal assay for their specific experimental conditions.

Mechanistic Causality: How the Assays Work

Carboxyfluorescein (CF) Self-Quenching

CF relies on a concentration-dependent self-quenching mechanism. When encapsulated at high concentrations (typically 50–200 mM), CF molecules are forced into close proximity. This high local concentration leads to the formation of non-fluorescent dimers. Excitation energy is rapidly transferred from monomers to these dimers via , quenching 97–98% of the fluorescence[1]. Upon membrane disruption, CF leaks into the surrounding buffer, diluting the dye below its self-quenching threshold (<1 mM) and resulting in a sharp increase in fluorescence emission at ~520 nm[2].

Mechanism of carboxyfluorescein (CF) self-quenching and release-induced fluorescence.

Trisodium Pyrene-1,3,6-Trisulphonate (PTS) and DPX Co-Encapsulation

Unlike CF, PTS (often utilized in its hydroxylated form, HPTS or pyranine) does not efficiently self-quench. Instead, it relies on collisional quenching. The highly polyanionic PTS fluorophore is co-encapsulated with DPX, a cationic quencher. Inside the confined volume of the liposome, the [3]. When the liposome membrane is compromised, both PTS and DPX are released and diluted in the external medium. The probability of collision drops to near zero, and the PTS fluorescence is dequenched, emitting strongly at ~510 nm.

Mechanism of PTS/DPX co-encapsulation collisional quenching and dequenching upon leakage.

Performance Comparison & Application Profiling

When choosing between CF and PTS/DPX, researchers must consider the physicochemical properties of the probes and how they interact with the lipid bilayer under varying physiological conditions.

Feature	Carboxyfluorescein (CF)	Trisodium Pyrene-1,3,6-Trisulphonate (PTS/DPX)
Quenching Mechanism	Self-quenching (dimer FRET)	Collisional quenching (with DPX)
Encapsulation Concentration	50 – 100 mM	35 mM PTS + 50 mM DPX
Membrane Permeability	Moderate (can leak spontaneously, especially at lower pH)	Extremely low (highly hydrophilic, polyanionic)
pH Sensitivity	High (fluorescence drops significantly below pH 7)	Low (if excited at the 413 nm isosbestic point)
Excitation / Emission	~490 nm / ~520 nm	~413 nm / ~510 nm
Best For	Rapid, simple assays at physiological pH	Long-term stability, acidic environments, rigorous quantification

Expert Insight: CF is notoriously sensitive to pH changes. At slightly acidic pH, the carboxyl groups protonate, increasing the molecule's hydrophobicity and allowing it to spontaneously cross the lipid bilayer, leading to false-positive leakage signals[4]. PTS, with its three sulfonate groups, remains permanently charged and highly water-soluble regardless of physiological pH fluctuations. Furthermore,[3][5], making it the superior choice for assays involving endosomal acidification or pH-sensitive liposomes[4].

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, every leakage assay must operate as a self-validating system. This requires establishing a 0% leakage baseline (intact liposomes) and a 100% leakage maximum (fully lysed liposomes) to normalize the kinetic data.

Protocol A: Carboxyfluorescein (CF) Leakage Assay

• Lipid Film Hydration: Hydrate a dried lipid film with a buffer containing 100 mM 5(6)-carboxyfluorescein and 10 mM HEPES. Causality Check: CF acid must be carefully titrated with NaOH to reach pH 7.4 prior to hydration to ensure solubility and proper liposome formation.

• Extrusion: Subject the suspension to 5 freeze-thaw cycles to ensure uniform solute distribution, then extrude 10 times through a 100 nm polycarbonate membrane to form LUVs.

• Purification: Separate the CF-loaded liposomes from unencapsulated free CF using size-exclusion chromatography (e.g., Sephadex G-50 column) pre-equilibrated with an iso-osmotic buffer (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4)[6].

• Assay Execution: Dilute the purified liposomes to a final lipid concentration of ~50 µM in a fluorometer cuvette. Record the stable baseline fluorescence ( F0​ ) at Ex/Em 490/520 nm.

• Stimulus Addition: Add the permeabilizing agent (e.g., pore-forming peptide, drug, or toxin) and continuously monitor fluorescence over time ( Ft​ ).

• Endpoint Lysis: Add 0.1% (v/v) Triton X-100 to completely lyse the liposomes. Record the maximum fluorescence ( Fmax​ )[2].

• Data Normalization: Calculate the percentage of leakage using the formula: % Leakage =[(F_t - F_0) / (F_max - F_0)] × 100

Protocol B: PTS/DPX Leakage Assay

• Lipid Film Hydration: Hydrate the lipid film with an encapsulation buffer containing 35 mM PTS, 50 mM DPX, and 10 mM TES, pH 7.4[5].

• Extrusion: Freeze-thaw the suspension 5 times and extrude through a 100 nm filter to generate LUVs.

• Purification: Remove unencapsulated PTS and DPX via a Sephadex G-50 column equilibrated with an iso-osmotic external buffer (e.g., 10 mM TES, 100 mM NaCl, pH 7.4). Causality Check: The iso-osmotic balance between the internal encapsulation buffer and the external elution buffer is critical. If the external buffer has a lower osmolarity, osmotic pressure will cause the liposomes to swell and burst spontaneously, ruining the baseline stability.

• Assay Execution: Dilute liposomes to ~50 µM lipid. Record baseline fluorescence ( F0​ ) at Ex/Em 413/510 nm. Causality Check: Exciting at 413 nm is critical to avoid pH-dependent fluorescence artifacts, ensuring that any increase in signal is strictly due to membrane leakage rather than local pH shifts[3].

• Stimulus Addition: Introduce the permeabilizing agent and continuously monitor fluorescence ( Ft​ ).

• Endpoint Lysis: Add 0.1% Triton X-100 to achieve 100% dequenching and establish the maximum signal ( Fmax​ ).

• Data Normalization: Calculate the percentage of leakage using the formula: % Leakage =[(F_t - F_0) / (F_max - F_0)] × 100

References

• Mechanism of fluorescence concentration quenching of carboxyfluorescein in liposomes: energy transfer to nonfluorescent dimers Source: PubMed (NIH) URL:[Link]

• Liposome leakage and increased cellular permeability induced by guanidine-based oligomers Source: RSC Publishing URL:[Link]

• "De Novo" Design of Peptides with Specific Lipid-Binding Properties Source: PMC (NIH) URL:[Link]

• Palladium responsive liposomes for triggered release of aqueous contents Source: PMC (NIH) URL:[Link]

• Immunotargeting of liposomes to activated vascular endothelial cells: A strategy for site-selective delivery in the cardiovascular system Source: Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

Sources

• 1. Mechanism of fluorescence concentration quenching of carboxyfluorescein in liposomes: energy transfer to nonfluorescent dimers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Liposome leakage and increased cellular permeability induced by guanidine-based oligomers: effects of liposome composition on liposome leakage and hum ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05478C [pubs.rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

trisodium pyrene-1,3,6-trisulphonate alternative fluorescent dyes for water tracing

Title: Comparative Guide: Trisodium Pyrene-1,3,6-Trisulphonate vs. Alternative Fluorescent Dyes for Water Tracing

Introduction: For decades, fluid dynamics modeling, hydrological routing, and industrial water treatment monitoring have relied on fluorescent tracer dyes. Trisodium pyrene-1,3,6-trisulphonate (P3S)—often utilized interchangeably with its close structural analogs like pyranine and 1,3,6,8-pyrenetetrasulfonic acid tetrasodium salt (PTSA)—is a staple in the field due to its exceptional water solubility and low background interference in specific environments[1]. However, Pyrene-based dyes are not universally applicable. Their fluorescence quantum yield is notoriously pH-dependent, and they suffer from rapid photochemical decay under direct UV exposure[2].

As a Senior Application Scientist, I frequently guide researchers and drug development professionals (who utilize these tracers in bioprocessing fluidics, groundwater transport, and environmental impact assessments) away from a "one-size-fits-all" approach. This guide objectively compares P3S/PTSA against three primary alternatives—Rhodamine WT, Fluorescein, and Sulforhodamine B—providing the mechanistic rationale and experimental frameworks necessary to validate your tracer selection.

Mechanistic Overview of Tracer Dynamics

Selecting a tracer requires understanding the physicochemical causality behind dye performance:

• Trisodium pyrene-1,3,6-trisulphonate (P3S) & PTSA: These highly sulfonated pyrene derivatives resist adsorption onto mineral surfaces due to strong electrostatic repulsion. However, the hydroxyl and sulfonate groups make their emission spectra highly susceptible to protonation. In natural waters where pH fluctuates, this can lead to severe signal quenching, precluding simple quantitative work without continuous pH correction ()[2]. Furthermore, they exhibit moderate-to-high degradation rates in sunlight[3].

• Rhodamine WT (RWT): Engineered specifically to overcome the severe adsorption issues of older dyes like Rhodamine B, RWT features a unique isomeric structure that maintains high photostability and minimal pH sensitivity[4]. It emits in the orange-red spectrum (~582 nm), effectively bypassing the blue/green background fluorescence typical of dissolved organic matter (DOM), making it the preferred tracer for surface water studies ()[5].

• Fluorescein (Uranine): Fluorescein offers extreme analytical sensitivity and is highly cost-effective. However, its causality for failure in surface waters is twofold: it undergoes rapid photolysis in sunlight, and its fluorescence drops precipitously at pH levels below 5.5 ()[6]. It is best reserved for short-term, subterranean groundwater tracing.

• Sulforhodamine B: By incorporating extensive sulfonation into the rhodamine backbone, this dye achieves extremely low toxicity and high polarity. It resists both photodecay and sorption, making it an elite choice for tracing in highly organic or clay-rich sediments where other dyes would bind and drop out of solution[5].

Quantitative Performance Comparison

Tracer Dye	Excitation / Emission (nm)	pH Sensitivity	Photostability	Sorption Resistance	Best Use Case
Trisodium pyrene-1,3,6-trisulphonate (P3S) / PTSA	~403 / 512	High (Drops < pH 7.0)	Low to Moderate	High	Closed-loop systems, stable pH groundwater, cooling towers
Rhodamine WT	~558 / 582	Low	High	Moderate-High	Surface water, high UV exposure, agricultural sprays
Fluorescein (Uranine)	~490 / 520	Moderate (Drops < pH 5.5)	Low	Moderate-High	Short-term groundwater tracing, visual leak detection
Sulforhodamine B	~565 / 590	Low	High	High	Highly organic or clay-rich sediments, ecotoxicology studies

Workflow: Tracer Selection Decision Matrix

Figure 1: Decision matrix for selecting optimal fluorescent water tracing dyes based on matrix chemistry.

Experimental Protocols: Self-Validating Tracer Assessment

To ensure scientific integrity, you must empirically validate your tracer in the specific matrix (e.g., site water, bioprocessing fluid) prior to deployment. The following protocol is a self-validating system designed to isolate confounding variables.

Protocol: Spike-and-Recovery & Degradation Assay

Objective: To quantify matrix interference, photodecay, and sorption of the selected dye.

Step 1: Baseline Matrix Characterization

• Collect 1 L of the target fluid (e.g., environmental surface water or industrial effluent).

• Measure baseline pH, turbidity (NTU), and background fluorescence using a multi-channel fluorometer at the target dye's excitation/emission wavelengths.

• Causality: Establishing baseline background fluorescence ensures that natural dissolved organic matter does not artificially inflate your tracer recovery data[7].

Step 2: Standard Curve Generation & Spike-Recovery

• Filter 500 mL of the matrix through a 0.45 µm membrane to remove suspended solids.

• Spike the filtered matrix with the tracer to achieve a 100 ppb concentration. Serial dilute to create a calibration curve (1, 10, 50, 100 ppb).

• Self-Validation: If the slope of this matrix-matched curve deviates by >5% from a curve built in deionized water, chemical quenching (e.g., by high salinity, heavy metals, or cationic polymers) is actively occurring[8].

Step 3: Photodegradation Microcosm

• Aliquot 50 mL of the 100 ppb spiked matrix into two quartz cuvettes.

• Expose Cuvette A to simulated sunlight (UV-A/UV-B) for 4 hours.

• Wrap Cuvette B entirely in aluminum foil (Dark Control) and place it next to Cuvette A.

• Causality: The dark control is critical. It validates that any signal loss in the UV-exposed sample is strictly due to photolysis, isolating it from potential microbial degradation or container wall adsorption[2].

Step 4: Sorption Assay (Sediment/Particulate Interaction)

• Add 5 grams of site-specific sediment (or process particulate) to 50 mL of the 100 ppb spiked fluid in an amber centrifuge tube.

• Agitate at 150 RPM for 24 hours, then centrifuge at 4000 RPM for 10 minutes.

• Measure the supernatant fluorescence.

• Causality: Comparing this recovery to the Dark Control from Step 3 quantifies the exact percentage of dye lost to adsorption. If recovery is <80%, the matrix is too sorptive for the current dye, dictating a pivot to a highly polar alternative like Sulforhodamine B[5].

Conclusion

While Trisodium pyrene-1,3,6-trisulphonate and PTSA are excellent, low-toxicity tracers for stable, closed-loop systems (such as cooling towers), their vulnerability to pH shifts and UV degradation limits their use in dynamic surface waters[7]. By leveraging the comparative data and self-validating experimental protocols outlined above, researchers can confidently pivot to robust alternatives like Rhodamine WT or Sulforhodamine B, ensuring high-fidelity data collection in any fluidic environment.

References

• Smart, P. L., & Laidlaw, I. M. S. (1977). An evaluation of some fluorescent dyes for water tracing. Water Resources Research, Digital Commons @ USF. URL:[Link]

• Turner Designs. Application Note: Fluorescein. URL:[Link]

• MDPI. Fluorescent Dyes in Hydrological Tracing: Application Methods, Ecotoxicological Effects, and Safe Application Levels. URL: [Link]

• Pyxis Lab. Fluorescent Tracing in Cooling Water Systems | White Paper. URL:[Link]

• US Army Engineer Research and Development Center. The Use of Rhodamine Water Tracer (RWT) Dye to Improve Submersed Herbicide Applications. DTIC. URL: [Link]

Sources

• 1. annals.fih.upt.ro [annals.fih.upt.ro]
• 2. "An evaluation of some fluorescent dyes for water tracing" by P. L. Smart and I. M. S. Laidlaw [digitalcommons.usf.edu]
• 3. ars.usda.gov [ars.usda.gov]
• 4. Fluorescent Dye Tracing | Turner Designs Help Center [intercom.help]
• 5. mdpi.com [mdpi.com]
• 6. docs.turnerdesigns.com [docs.turnerdesigns.com]
• 7. Fluorescent Tracing in Cooling Water Systems | White Paper | Pyxis Lab® [pyxis-lab.com]
• 8. chemaqua.com [chemaqua.com]

Safety & Regulatory Compliance

Trisodium pyrene-1,3,6-trisulphonate proper disposal procedures

An Application Scientist's Guide to the Safe Disposal of Trisodium Pyrene-1,3,6-Trisulphonate (Pyranine)

Welcome, colleagues. In the dynamic landscape of research and development, our focus is often on the successful execution of experiments. However, the lifecycle of our chemical reagents extends beyond the bench, and responsible management of chemical waste is a cornerstone of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides a comprehensive, experience-driven framework for the proper disposal of Trisodium pyrene-1,3,6-trisulphonate, a fluorescent dye commonly known by its trade name, Pyranine.

This document moves beyond a simple checklist. It is designed to instill a deep understanding of the "why" behind each procedural step, empowering you to make informed, safe, and compliant decisions.

Trisodium pyrene-1,3,6-trisulphonate (CAS 6358-69-6), or Pyranine, is prized for its high fluorescence and pH sensitivity, making it a valuable tool in many biological and chemical assays.[1][2] While some sources describe its toxicity as low, it is crucial to approach its handling and disposal with professional diligence.[1] Multiple Safety Data Sheets (SDS) classify it as an irritant to the skin, eyes, and respiratory system.[3][4] Therefore, the foundational principle for its disposal is to prevent environmental release and unnecessary human exposure .

A critical point of clarification is the conflicting advice on drain disposal. While some informal sources suggest it is safe for drain disposal, official SDSs for Pyranine explicitly state, "Do not empty into drains" and "Avoid release to the environment."[1][5][6][7] In any professional laboratory setting, the most stringent and cautious guideline must take precedence. The rationale is twofold: to comply with the precautionary principle and to adhere to local and national waste regulations which often prohibit the drain disposal of any dyes or chemical reagents, regardless of their perceived toxicity.

For quick reference, the following table summarizes the key hazard and handling information.

Parameter	Description	Source
CAS Number	6358-69-6	[4][5]
Primary Hazards	Skin Irritation (Category 2), Eye Irritation (Category 2), Respiratory System Irritation (Category 3)	[4]
Incompatible Materials	Strong oxidizing agents	[4][6]
Hazardous Combustion Products	Carbon oxides (CO, CO2), Sulfur oxides, Sodium oxides	[6][8]
Required Personal Protective Equipment (PPE)	Safety glasses with side-shields, protective gloves (e.g., nitrile), lab coat. Use a dust respirator for handling large quantities of solid material.	[3][8]

The Core Disposal Decision Framework

The proper disposal route for Pyranine waste is not a one-size-fits-all answer. It depends entirely on the composition of the waste stream. The first and most critical step is always to characterize your waste. This decision-making process is a self-validating system that ensures compliance and safety at every stage.

The following workflow provides a logical pathway for determining the correct disposal procedure.

Caption: Pyranine Waste Disposal Decision Workflow.

Step-by-Step Disposal Protocols

Based on the decision framework, select the appropriate protocol below. The causality behind these steps is to ensure waste is securely contained, clearly identified, and handled only by trained personnel, minimizing risk at every handover point.

Protocol 3.1: Disposal of Solid (Unused) Pyranine

This protocol applies to expired, excess, or non-specification solid Pyranine powder.

• Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and nitrile gloves. When handling quantities that could generate dust, a NIOSH-approved respirator is recommended.[3][8]

• Containerization: Place the original container with the unused Pyranine into a larger, sealable, and chemically compatible secondary container (e.g., a polyethylene pail). If the original container is damaged, transfer the powder carefully into a new, clearly labeled container.

• Labeling: Affix a hazardous waste label to the outer container. Fill it out completely, including:

  • "Hazardous Waste"

  • Full Chemical Name: "Trisodium pyrene-1,3,6-trisulphonate"

  • CAS Number: "6358-69-6"

  • Accumulation Start Date

  • Hazard identification (e.g., "Irritant")

• Storage: Store the sealed container in your laboratory's designated satellite accumulation area for hazardous waste.

• Pickup: Arrange for pickup by your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste contractor.

Protocol 3.2: Disposal of Aqueous Solutions of Pyranine

This is the most common waste stream, generated from experimental assays.

• PPE: Wear a lab coat, safety glasses, and nitrile gloves.

• Waste Collection: Designate a dedicated, chemically compatible (e.g., HDPE, glass) waste container with a secure screw-top cap for all aqueous Pyranine waste.

• Labeling: Immediately label the container with a hazardous waste tag. List all chemical constituents, including "Trisodium pyrene-1,3,6-trisulphonate" and any other solvents, buffers, or reagents in the solution, with their approximate concentrations.

• NEVER Drain Dispose: Under no circumstances should this waste be poured down the drain.[5][9] This action violates standard safety protocols and may breach local wastewater regulations.

• Storage and Pickup: Keep the waste container sealed when not in use. Store it in your designated satellite accumulation area and arrange for EHS pickup when it is full or reaches its accumulation time limit.

Protocol 3.3: Disposal of Contaminated Labware

This protocol covers items like gloves, weigh boats, paper towels, or pipette tips that are contaminated with Pyranine.

• Segregation: Do not mix contaminated solid waste with regular trash.

• Containerization: Place all contaminated solid items into a designated, leak-proof plastic bag or a labeled solid waste container.

• Labeling: The bag or container should be clearly marked as "Solid Chemical Waste" and list the contaminant ("Trisodium pyrene-1,3,6-trisulphonate").

• Disposal: When the bag is full, seal it and place it in your laboratory's designated solid hazardous waste collection bin for EHS pickup.

Emergency Procedures: Spill Management

Accidents happen, but a prepared response minimizes risk. The procedure differs slightly for solid and liquid spills.

• Alert Personnel: Immediately alert others in the vicinity.

• Don PPE: Before cleaning, don appropriate PPE, including safety glasses, gloves, a lab coat, and if a large amount of dust is present, a respirator.

• Contain the Spill:

  • For Solid Spills: Gently cover the spill with an absorbent material to prevent dust from becoming airborne. Avoid dry sweeping.[3][8] Use a dustpan and brush or a vacuum with a HEPA filter to clean up the material.[3]

  • For Liquid Spills: Contain the spill with absorbent pads or an inert material like vermiculite or sand.

• Clean-Up: Collect all contaminated absorbent material and place it into a sealable bag or container.[8]

• Decontaminate: Wipe the spill area with a damp cloth.

• Dispose: Label the sealed bag or container as hazardous waste, detailing the spilled chemical and the cleanup materials. Dispose of it according to Protocol 3.3.

• Wash Hands: Thoroughly wash your hands after the cleanup is complete.[8]

By adhering to these detailed procedures, you contribute to a culture of safety, ensure regulatory compliance, and protect our shared environment. This commitment to responsible chemical handling is a hallmark of scientific excellence.

References

• Pyranine - Sciencemadness Wiki. Sciencemadness Wiki. [Link]

• Safety Data Sheet: Trisodium 8-hydroxypyrene-1,3,6-trisulphonate - Chemos GmbH&Co.KG. Chemos GmbH&Co.KG. [Link]

• Safety Data Sheet: Pyranine (C.I. 59040) - Carl ROTH. Carl ROTH. [Link]

Sources

• 1. Pyranine - Sciencemadness Wiki [sciencemadness.org]
• 2. 8-ヒドロキシピレン-1,3,6-トリスルホン酸 三ナトリウム塩 ≥96% | Sigma-Aldrich [sigmaaldrich.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. fishersci.com [fishersci.com]
• 5. chemos.de [chemos.de]
• 6. fishersci.fi [fishersci.fi]
• 7. carlroth.com [carlroth.com]
• 8. aksci.com [aksci.com]
• 9. docs.aatbio.com [docs.aatbio.com]